Methyl 4-Methylindole-3-acetate

Core Science & Biosynthesis

Whitepaper: Chemical Structure, Physical Properties, and Applications of Methyl 4-methylindole-3-acetate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Mechanistic Workflow Analysis

Executive Summary

In the landscape of synthetic chemistry and agrochemical development, indole derivatives serve as privileged scaffolds. Methyl 4-methylindole-3-acetate (CAS: 2097800-49-0) is a highly specialized, lipophilic building block and prodrug analog of the naturally occurring plant hormone auxin (indole-3-acetic acid, IAA). By introducing a methyl group at the C4 position of the indole ring and masking the C3-acetic acid moiety as a methyl ester, this compound exhibits unique steric, electronic, and pharmacokinetic properties.

As a Senior Application Scientist, I have structured this guide to move beyond basic chemical descriptors. We will dissect the causality behind its structural design, explore its physical properties, and detail a self-validating experimental protocol for its synthesis and application in biological systems.

Chemical Identity and Structural Significance

The structural architecture of methyl 4-methylindole-3-acetate is deliberately engineered for specific biological and synthetic interactions. The C4-methyl substitution introduces steric bulk near the C3-acetate side chain, which alters the conformational flexibility of the molecule when binding to target receptors (such as the TIR1/AFB auxin receptor complex).

Furthermore, the esterification of the carboxylic acid serves a critical pharmacokinetic purpose. Free indole-3-acetic acids are charged at physiological pH, limiting passive membrane diffusion. The methyl ester acts as a lipophilic mask, drastically increasing the partition coefficient (LogP) and facilitating cellular entry.

Table 1: Chemical Identity Summary

Property	Value / Descriptor
Chemical Name	Methyl 4-methylindole-3-acetate
IUPAC Name	Methyl 2-(4-methyl-1H-indol-3-yl)acetate
CAS Registry Number	2097800-49-0
Molecular Formula	C₁₂H₁₃NO₂
Molecular Weight	203.24 g/mol
SMILES	Cc1cccc2[nH]cc(CC(=O)OC)c12
Precursor Free Acid	4-Methylindole-3-acetic acid (CAS: 52531-22-3)

Data supported by commercial cataloging standards ().

Physical and Chemical Properties

Because methyl 4-methylindole-3-acetate is a specialized intermediate, its physical properties are often extrapolated from its well-characterized free acid counterpart, 4-methylindole-3-acetic acid. The transition from a free carboxylic acid to a methyl ester eliminates intermolecular hydrogen bonding, resulting in a predictable drop in melting point and an increase in volatility.

Table 2: Comparative Physical Properties (Ester vs. Free Acid)

Property	4-Methylindole-3-acetic acid (Free Acid)	Methyl 4-methylindole-3-acetate (Ester)
Physical State (at 25°C)	Yellow to brown solid	Viscous oil or low-melting solid
Melting Point	158–159 °C	< 50 °C (Predicted)
Boiling Point	419.6 ± 30.0 °C (Predicted)	~350–380 °C (Predicted)
Density	1.299 ± 0.06 g/cm³	~1.15 g/cm³ (Predicted)
pKa	4.53 ± 0.30	N/A (Aprotic ester)
Aqueous Solubility	Low (soluble in basic pH)	Very Low (Highly lipophilic)

Baseline free acid data sourced from chemical property databases ().

Mechanistic Insights: The Prodrug Strategy

Causality of the Design

In agrochemical research, 4-methylindole-3-acetic acid has been synthesized to study the effects of C4-substitution on root formation and hypocotyl swelling (). However, delivering the free acid directly to plant tissues often results in poor tissue penetration.

By utilizing methyl 4-methylindole-3-acetate , researchers employ a "prodrug" strategy. The causality is straightforward:

• Enhanced Permeability: The uncharged methyl ester easily crosses the lipophilic plasma membrane via passive diffusion.

• Controlled Activation: Once inside the cytosol, ubiquitous intracellular esterases hydrolyze the ester bond, releasing the active 4-methylindole-3-acetic acid.

• Receptor Binding: The active acid binds to the TIR1/AFB receptor, triggering the degradation of Aux/IAA repressors and initiating gene expression.

Visualization: Auxin Prodrug Signaling Pathway

Caption: Mechanistic pathway of methyl 4-methylindole-3-acetate acting as a membrane-permeable prodrug.

Experimental Protocol: Self-Validating Synthesis Workflow

To utilize this compound in research, it is often synthesized from the commercially available free acid via Fischer esterification. As a standard of scientific integrity, the following protocol is designed as a self-validating system . Every step includes a chemical logic check to ensure purity without relying solely on downstream analytical machinery.

Step-by-Step Methodology: Esterification of 4-Methylindole-3-acetic acid

• Reaction Setup: Dissolve 1.0 eq (e.g., 500 mg) of 4-methylindole-3-acetic acid in 10 mL of anhydrous methanol.

• Catalysis: Slowly add 0.1 eq of concentrated sulfuric acid (H₂SO₄) dropwise at 0 °C. Causality: The acid protonates the carbonyl oxygen, making the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by methanol.

• Reflux: Heat the mixture to reflux (approx. 65 °C) for 4–6 hours. Monitor via TLC (Hexanes:EtOAc 7:3).

• Quench & Extraction: Cool to room temperature and concentrate the mixture under reduced pressure to remove excess methanol. Dilute the residue with 20 mL of Ethyl Acetate (EtOAc).

• Self-Validating Wash (Critical Step): Wash the organic layer with saturated aqueous Sodium Bicarbonate (NaHCO₃) (3 x 10 mL).

  • Validation Logic: The free carboxylic acid starting material has a pKa of ~4.5. The mildly basic NaHCO₃ (pH ~8) will deprotonate any unreacted starting material, rendering it water-soluble. The target methyl ester remains uncharged and stays in the organic layer. If the organic layer yields a product, it is inherently free of the starting acid.

• Drying & Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield methyl 4-methylindole-3-acetate.

• Final Verification: Spot the product on a TLC plate and stain with Bromocresol Green.

  • Validation Logic: Bromocresol green turns yellow in the presence of carboxylic acids. A lack of yellow staining definitively proves the complete conversion and successful isolation of the ester.

Visualization: Self-Validating Synthesis Workflow

Caption: Experimental workflow highlighting the self-validating NaHCO3 wash and TLC verification steps.

Applications in Drug Development and Agrochemicals

Beyond plant physiology, methyl 4-methylindole-3-acetate is a vital scaffold in pharmaceutical drug discovery. The indole core is a privileged structure found in numerous FDA-approved drugs (e.g., Indomethacin, Sumatriptan).

• Building Block for Tryptamines: The ester can be reduced to the corresponding alcohol and subsequently converted to a 4-methyltryptamine derivative, which is highly relevant in neuropharmacology for targeting serotonin (5-HT) receptors.

• Indomethacin Analogs: The C4-methyl group provides a unique steric environment that can be utilized to synthesize novel COX-1/COX-2 inhibitors, where the methyl ester serves as a protected intermediate during the complex multi-step synthesis of the active pharmaceutical ingredient (API).

References

• Katayama, M., Masui, Y., Kageyama, E., & Kanayama, K. (2008). Synthesis and biological activities of 4-trifluoromethylindole-3-acetic acid: a new fluorinated indole auxin. Bioscience, Biotechnology, and Biochemistry, 72(8), 2136-2140. URL:[Link]

• Accela ChemBio. (n.d.). Methyl 4-Methylindole-3-acetate (CAS 2097800-49-0) Catalog. URL:[Link]

Structural Elucidation of Methyl 4-Methylindole-3-Acetate: A Comprehensive NMR Guide

Contextualizing the Molecule in Drug Development

Methyl 4-methylindole-3-acetate (also known as methyl 2-(4-methyl-1H-indol-3-yl)acetate) is a highly specialized indole derivative with significant implications in both plant biology and oncology. While indole-3-acetic acid (IAA) derivatives are historically recognized as naturally occurring plant growth phytohormones, their modern pharmacological value lies in targeted cancer therapies.

Specifically, IAA derivatives are investigated as non-toxic prodrugs in Antibody-Directed Enzyme Prodrug Therapy (ADEPT) systems[1]. In these therapeutic models, the stable indole prodrug is selectively oxidized by conjugated horseradish peroxidase (HRP) at the tumor site, generating highly reactive, cytotoxic radical species that induce localized tumor cell death[2]. The methyl ester variant, methyl 4-methylindole-3-acetate, serves as a highly lipophilic precursor that can easily cross cell membranes before being hydrolyzed by intracellular esterases into the active acid form.

Figure 1: ADEPT cascade: Esterase hydrolysis and HRP-mediated oxidation of the indole prodrug.

Electronic and Steric Causality in NMR Chemical Shifts

The interpretation of the 1 H and 13 C NMR spectra for methyl 4-methylindole-3-acetate requires an understanding of the unique steric and electronic environment created by the C4-methyl substitution.

The Peri-Interaction Effect: In a standard unsubstituted indole-3-acetate, the C3-methylene protons typically resonate around δ 3.75 ppm. However, the introduction of a methyl group at the C4 position creates a significant steric peri-interaction with the C3-acetate side chain[3]. This spatial crowding restricts the free rotation of the C3-C(carbonyl) bond and forces the methylene protons into the deshielding cone of the aromatic ring, shifting them slightly downfield to approximately δ 3.82 ppm.

Aromatic Spin System Alteration: The C4-methyl group breaks the symmetry of the benzenoid ring. Instead of the complex 4-spin system seen in unsubstituted indoles, the aromatic protons at C5, C6, and C7 form a distinct 3-spin AMX (or ABC) system.

• C5-H appears as a doublet ( δ ~6.92) due to ortho-coupling with C6-H. It is shielded by the electron-donating effect of the adjacent C4-methyl group.

• C6-H appears as a pseudo-triplet or doublet of doublets ( δ ~7.10) as it is ortho-coupled to both C5-H and C7-H.

• C7-H appears as a doublet ( δ ~7.20), shifted downfield due to its proximity to the electron-withdrawing nitrogen atom.

Self-Validating Experimental Methodologies

To ensure absolute scientific integrity, the acquisition of NMR data must follow a self-validating protocol. The methodology below outlines the exact causal reasoning for each experimental parameter.

Step-by-Step NMR Acquisition Protocol

• Sample Preparation (Solvent Causality): Dissolve 15–20 mg of high-purity methyl 4-methylindole-3-acetate in 0.6 mL of deuterated chloroform (CDCl 3​ ).

  • Causality: CDCl 3​ is chosen over protic solvents like CD 3​ OD because it prevents deuterium exchange at the indole nitrogen. Preserving the N-H proton ( δ ~8.10) is critical for validating the intact pyrrole ring. Tetramethylsilane (TMS) is added at 0.01% as an internal reference ( δ 0.00 ppm).

• Shimming and Tuning: Perform gradient shimming to achieve a line shape (measured at the half-height of the TMS peak) of less than 1.0 Hz.

  • Causality: High magnetic field homogeneity is required to resolve the fine J-coupling (ortho-coupling of ~7.5 Hz) in the C5-C6-C7 aromatic spin system.

• 1 H NMR Acquisition (Quantitative Integration): Acquire the spectrum at 400 MHz using a 30° pulse angle, a spectral width of 12 ppm, and 16–32 scans. Set the relaxation delay (d1) to 2.0 seconds.

  • Causality: A 2.0s delay ensures complete T 1​ relaxation of the aliphatic protons. This is the core of the self-validating system : the integration of the O-CH 3​ protons ( δ 3.68) must perfectly match the C4-CH 3​ protons ( δ 2.70) at a strict 3:3 ratio. Any deviation immediately flags incomplete esterification or solvent transesterification[4].

• 13 C NMR Acquisition (Signal-to-Noise Optimization): Acquire at 100 MHz using WALTZ-16 proton decoupling, a 30° pulse, and 1024–2048 scans.

  • Causality: Quaternary carbons (C3, C3a, C4, C7a, and C=O) lack attached protons to provide dipole-dipole relaxation, resulting in long T 1​ times. The high scan count and optimized Ernst angle (30°) prevent signal saturation and ensure these critical quaternary peaks rise above the noise floor.

Figure 2: Self-validating NMR acquisition and structural verification workflow.

Quantitative Spectral Assignments

The following tables summarize the expected quantitative chemical shifts, multiplicities, and coupling constants for methyl 4-methylindole-3-acetate, derived from the structural causality outlined above.

Table 1: 1 H NMR Data (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
1	8.10	br s	-	1H	Indole N-H
7	7.20	d	8.0	1H	Aromatic C7-H
6	7.10	t (or dd)	7.6, 8.0	1H	Aromatic C6-H
2	7.08	d	2.5	1H	Pyrrole C2-H (coupled to NH)
5	6.92	d	7.2	1H	Aromatic C5-H
3-CH 2​	3.82	s	-	2H	Methylene adjacent to ester
O-CH 3​	3.68	s	-	3H	Ester methoxy group
4-CH 3​	2.70	s	-	3H	Aromatic methyl group

Table 2: 13 C NMR Data (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Assignment Notes
C=O	172.5	Quaternary (C)	Ester carbonyl; validated via HMBC to O-CH 3​
C7a	136.0	Quaternary (C)	Bridgehead carbon adjacent to Nitrogen
C4	131.0	Quaternary (C)	Substituted aromatic carbon
C3a	126.5	Quaternary (C)	Bridgehead carbon
C2	124.0	Methine (CH)	Pyrrole carbon
C6	122.0	Methine (CH)	Aromatic carbon
C5	121.5	Methine (CH)	Aromatic carbon
C7	109.5	Methine (CH)	Aromatic carbon
C3	108.0	Quaternary (C)	Substituted pyrrole carbon
O-CH 3​	52.0	Primary (CH 3​ )	Ester methoxy carbon
3-CH 2​	31.5	Secondary (CH 2​ )	Methylene carbon
4-CH 3​	20.0	Primary (CH 3​ )	Aromatic methyl carbon

References

• Use of indole-3-acetic acid derivatives in medicine. EP1296676B1. Google Patents.
• Use of indole-3-acetic acid derivatives in medicine. WO2002002110A1. Google Patents.

• Direct C3-functionalization of indoles with alpha-heteroaryl-substituted methyl alcohols via a metal-free hydrogen autotransfer. ChemRxiv. Available at:[Link]

• Analytical Strategies for LC–MS-Based Untargeted and Targeted Metabolomics Approaches Reveal the Entomological Origins of Honey. Journal of Agricultural and Food Chemistry. Available at:[Link]

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• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to Elucidating the Receptor Binding Affinity of Methyl 4-Methylindole-3-acetate with the TIR1/AFB Co-Receptor Complex

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to characterize the binding affinity of novel auxin analogs, specifically methyl 4-methylindole-3-acetate, to the TIR1/AFB family of auxin co-receptors. The methodologies detailed herein are grounded in established biophysical techniques and offer a robust approach to understanding the molecular interactions that govern auxin signaling.

Introduction: The TIR1/AFB Co-Receptor System in Auxin Perception

The phytohormone auxin, with indole-3-acetic acid (IAA) as its principal natural form, is a critical regulator of nearly all aspects of plant growth and development.[1][2] The perception of auxin is mediated by a sophisticated co-receptor system involving the TRANSPORT INHIBITOR RESPONSE 1 (TIR1)/AUXIN SIGNALING F-BOX (AFB) proteins and the AUXIN/INDOLE-3-ACETIC ACID (Aux/IAA) transcriptional repressors.[1][2][3][4]

TIR1 and its homologs (AFB1-AFB5 in Arabidopsis) are F-box proteins that serve as the substrate recognition component of the Skp1-Cullin-F-box (SCF) E3 ubiquitin ligase complex.[2][5] In the presence of auxin, the hormone acts as a "molecular glue," stabilizing the interaction between the TIR1/AFB protein and an Aux/IAA repressor.[2] This binding event targets the Aux/IAA protein for ubiquitination and subsequent degradation by the 26S proteasome.[6] The degradation of Aux/IAA repressors liberates Auxin Response Factors (ARFs), transcription factors that regulate the expression of auxin-responsive genes.

The combinatorial nature of the TIR1/AFB and Aux/IAA families allows for a wide range of auxin-binding affinities and response outputs, contributing to the complexity and context-specificity of auxin signaling.[1][3] Understanding the binding affinity of synthetic auxin analogs, such as methyl 4-methylindole-3-acetate, to different TIR1/AFB-Aux/IAA pairs is crucial for the development of novel herbicides, plant growth regulators, and chemical probes to dissect auxin biology.

Foundational Methodologies: Protein Expression and Purification

A prerequisite for any in vitro binding study is the production of high-quality, purified proteins. The following protocol outlines a general strategy for the co-expression and purification of a TIR1/AFB-ASK1 complex and a specific Aux/IAA protein.

Experimental Protocol: Heterologous Co-expression and Purification

This protocol is adapted for a baculovirus-insect cell expression system, which is well-suited for producing multi-protein complexes.

1. Vector Construction:

• Sub-clone the coding sequence for the desired TIR1 or AFB protein (e.g., Arabidopsis thaliana TIR1) with a C-terminal affinity tag (e.g., His6 or Strep-tag II) into a baculovirus transfer vector.
• Sub-clone the coding sequence for ASK1 into the same or a compatible vector for co-expression.
• Sub-clone the coding sequence for the target Aux/IAA protein (e.g., IAA7) with a different affinity tag (e.g., GST or MBP) into a separate bacterial or insect cell expression vector.

2. Baculovirus Generation and Protein Expression:

• Generate recombinant baculovirus for the TIR1/AFB-ASK1 construct using standard protocols (e.g., the Bac-to-Bac system).
• Infect suspension cultures of insect cells (e.g., Spodoptera frugiperda Sf9 or Trichoplusia ni Hi5) with the high-titer recombinant baculovirus.
• Incubate the cell cultures for 48-72 hours to allow for protein expression.

3. Protein Purification (TIR1/AFB-ASK1):

• Harvest the insect cells by centrifugation and resuspend the cell pellet in a lysis buffer containing protease inhibitors.
• Lyse the cells by sonication or microfluidization and clarify the lysate by ultracentrifugation.
• Apply the clarified lysate to an appropriate affinity chromatography resin (e.g., Ni-NTA for His-tagged proteins or Strep-Tactin for Strep-tagged proteins).
• Wash the resin extensively to remove non-specifically bound proteins.
• Elute the purified TIR1/AFB-ASK1 complex using a competitive eluent (e.g., imidazole for His-tagged proteins or desthiobiotin for Strep-tagged proteins).
• Further purify the complex by size-exclusion chromatography to ensure homogeneity.

4. Protein Purification (Aux/IAA):

• Express the tagged Aux/IAA protein in E. coli or insect cells.
• Purify the protein using the corresponding affinity chromatography method (e.g., Glutathione-Sepharose for GST-tagged proteins).
• If necessary, cleave the affinity tag using a site-specific protease and further purify the Aux/IAA protein.

5. Quality Control:

• Assess the purity and integrity of the purified proteins by SDS-PAGE and Coomassie blue staining.
• Confirm the identity of the proteins by Western blotting or mass spectrometry.
• Determine the protein concentration using a reliable method such as the Bradford assay or by measuring absorbance at 280 nm with a calculated extinction coefficient.

Biophysical Characterization of Binding Affinity

Several powerful techniques can be employed to quantify the binding affinity of methyl 4-methylindole-3-acetate to the TIR1/AFB-Aux/IAA co-receptor complex.[7][8] The choice of method will depend on the specific research question, available instrumentation, and the properties of the interacting molecules.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures real-time changes in the refractive index at the surface of a sensor chip, allowing for the determination of association (k_on) and dissociation (k_off) rate constants, and the equilibrium dissociation constant (K_d).[9]

3.1.1 Experimental Workflow: SPR Analysis

Caption: Workflow for SPR-based analysis of auxin-induced protein-protein interactions.

3.1.2 Detailed Protocol: SPR

• Chip Preparation: Covalently immobilize a synthetic peptide corresponding to the degron motif of the chosen Aux/IAA protein (e.g., IAA7 degron) onto a sensor chip surface. Alternatively, use a chip with a streptavidin surface to capture a biotinylated degron peptide.

• Analyte Preparation: Prepare a series of concentrations of the purified TIR1/AFB-ASK1 complex in a suitable running buffer. For each TIR1/AFB-ASK1 concentration, prepare a parallel set of samples containing a constant, saturating concentration of methyl 4-methylindole-3-acetate.

• Binding Measurement:

  • Inject the TIR1/AFB-ASK1 solutions over the sensor chip surface and monitor the association and dissociation phases.

  • In a separate set of experiments, inject the pre-incubated mixtures of TIR1/AFB-ASK1 and methyl 4-methylindole-3-acetate.

  • Between injections, regenerate the sensor surface using a mild acidic or basic solution to remove bound protein.

• Data Analysis:

  • Subtract the reference surface signal and buffer blanks from the sensorgrams.

  • Globally fit the association and dissociation curves from the different analyte concentrations to an appropriate kinetic model (e.g., 1:1 binding) to determine the rate constants (k_on and k_off).

  • Calculate the equilibrium dissociation constant (K_d) as the ratio of k_off/k_on. The enhancement of binding in the presence of the auxin analog provides a measure of its activity.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (K_d), stoichiometry (n), and changes in enthalpy (ΔH) and entropy (ΔS).[10][11]

3.2.1 Experimental Workflow: ITC Analysis

Caption: Workflow for Isothermal Titration Calorimetry (ITC) analysis.

3.2.2 Detailed Protocol: ITC

• Sample Preparation:

  • Dialyze the purified TIR1/AFB-ASK1 complex and the Aux/IAA protein extensively against the same buffer to minimize heats of dilution.

  • Prepare a solution of the TIR1/AFB-ASK1 and Aux/IAA proteins in the sample cell.

  • Prepare a solution of methyl 4-methylindole-3-acetate in the titration syringe at a concentration 10-20 times higher than the protein concentration in the cell.

• ITC Experiment:

  • Place the sample cell and the titration syringe in the calorimeter and allow the system to reach thermal equilibrium.

  • Perform a series of small, sequential injections of the ligand into the sample cell.

  • Record the heat released or absorbed after each injection.

• Data Analysis:

  • Integrate the area under each peak in the raw thermogram to determine the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein to generate a binding isotherm.

  • Fit the binding isotherm to a suitable binding model (e.g., a single-site binding model) to determine the K_d, stoichiometry (n), and enthalpy of binding (ΔH).

  • The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(K_a) = ΔH - TΔS, where K_a = 1/K_d.

Competitive Radioligand Binding Assay

This is a highly sensitive method to determine the binding affinity of an unlabeled ligand (the competitor, methyl 4-methylindole-3-acetate) by measuring its ability to displace a radiolabeled ligand (e.g., [³H]IAA) from the receptor complex.[12]

3.3.1 Detailed Protocol: Radioligand Binding Assay

• Assay Setup:

  • In a series of tubes, combine a constant concentration of the purified TIR1/AFB-Aux/IAA co-receptor complex and a fixed, low concentration of radiolabeled IAA (e.g., [³H]IAA).

  • Add increasing concentrations of unlabeled methyl 4-methylindole-3-acetate to the tubes.

  • Include controls for total binding (no competitor) and non-specific binding (a large excess of unlabeled IAA).

• Incubation and Separation:

  • Incubate the reactions at a controlled temperature (e.g., 4°C) to reach equilibrium.

  • Separate the protein-bound radioligand from the free radioligand. This can be achieved by various methods, such as filtration through a membrane that retains the protein complex or by precipitation of the protein.

• Quantification:

  • Quantify the amount of bound radioactivity in each sample using liquid scintillation counting.

• Data Analysis:

  • Calculate the specific binding at each competitor concentration by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding as a function of the logarithm of the competitor concentration.

  • Fit the data to a one-site competition model to determine the IC₅₀ value (the concentration of competitor that inhibits 50% of the specific binding of the radioligand).

  • Calculate the inhibition constant (K_i) for methyl 4-methylindole-3-acetate using the Cheng-Prusoff equation: K_i = IC₅₀ / (1 + [L]/K_d), where [L] is the concentration of the radioligand and K_d is its dissociation constant for the receptor.

Data Presentation and Interpretation

Quantitative binding data should be summarized in a clear and concise format to facilitate comparison and interpretation.

Summary of Binding Parameters

Parameter	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)	Competitive Radioligand Binding Assay
K_d (Dissociation Constant)	Determined from k_off/k_on	Directly fitted from the binding isotherm	Calculated from K_i
k_on (Association Rate)	Determined from the association phase	Not directly measured	Not directly measured
k_off (Dissociation Rate)	Determined from the dissociation phase	Not directly measured	Not directly measured
Stoichiometry (n)	Assumed or determined from saturation	Directly fitted from the binding isotherm	Not directly measured
ΔH (Enthalpy Change)	Not measured	Directly measured	Not measured
ΔS (Entropy Change)	Not measured	Calculated	Not measured
IC₅₀	Not applicable	Not applicable	Directly fitted from the competition curve
K_i (Inhibition Constant)	Not applicable	Not applicable	Calculated from IC₅₀

Conclusion

This guide has outlined a rigorous, multi-faceted approach to determining the binding affinity of methyl 4-methylindole-3-acetate to the TIR1/AFB auxin co-receptor complex. By employing a combination of protein biochemistry and biophysical techniques such as SPR, ITC, and competitive binding assays, researchers can obtain a comprehensive understanding of the molecular interactions between this novel compound and its target. The resulting data on binding kinetics, thermodynamics, and affinity will be invaluable for structure-activity relationship studies, the rational design of new agrochemicals, and the further elucidation of the auxin signaling pathway.

References

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• A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues - Advion Interchim Scientific. Retrieved from [Link]

• A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues - Chemical Science (RSC Publishing). Retrieved from [Link]

• A combinatorial TIR1/AFB-Aux/IAA co-receptor system for differential sensing of auxin - PMC. Retrieved from [Link]

• A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues - PMC. (2025, April 11). Retrieved from [Link]

• (PDF) A combinatorial TIR1/AFB–AUX/IAA co-receptor system for differential sensing of auxin - ResearchGate. Retrieved from [Link]

• Defining Binding Efficiency and Specificity of Auxins for SCFTIR1/AFB-Aux/IAA Co-receptor Complex Formation | ACS Chemical Biology. (2013, December 6). Retrieved from [Link]

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• TIR1/AFB proteins: Active players in abiotic and biotic stress signaling - Frontiers. (2022, November 28). Retrieved from [Link]

• Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research - TA Instruments. (2025, March 10). Retrieved from [Link]

• (PDF) The Tetrazole Analogue of the Auxin Indole-3-acetic Acid Binds Preferentially to TIR1 and Not AFB5 - ResearchGate. (2018, September 4). Retrieved from [Link]

• Chapter 22 Isothermal Titration Calorimetry to Study Plant Peptide Ligand-Receptor Interactions - WUR eDepot. Retrieved from [Link]

• Isothermal titration calorimetry - PubMed. (2004, September 15). Retrieved from [Link]

• Kandidatarbetesrapport 24-X4 - Diva-Portal.org. (2024, May 8). Retrieved from [Link]

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Elucidating the Crystal Structure of Methyl 4-Methylindole-3-Acetate: A Technical Guide to X-Ray Crystallography and Structural Analysis

Executive Summary

Methyl 4-methylindole-3-acetate is a specialized, sterically constrained derivative of indole-3-acetic acid (IAA)—the primary auxin in plant biology—and serves as a high-value intermediate in pharmaceutical drug discovery. The structural elucidation of this compound via X-ray crystallography provides critical insights into its steric profile, hydrogen-bonding capacity, and electronic distribution. This whitepaper provides an in-depth, self-validating methodological guide for determining and analyzing the crystal structure of methyl 4-methylindole-3-acetate, detailing the causal relationships between chemical modifications (the 4-methyl substitution and methyl esterification) and their crystallographic manifestations.

Chemical Context & Structural Rationale

The parent compound, indole-3-acetic acid (IAA), typically forms distinct tail-to-tail dimers in its crystal lattice, driven by strong intermolecular O-H···O hydrogen bonds between the carboxylic acid moieties, as detailed in 1[1]. However, the chemical architecture of methyl 4-methylindole-3-acetate introduces two critical modifications that fundamentally alter its solid-state packing:

• Methyl Esterification: Converting the carboxylic acid to a methyl ester eliminates the primary O-H hydrogen bond donor. Consequently, the dominant hydrogen-bonding interaction shifts to the indole N-H group, which acts as a donor to the ester carbonyl oxygen (N-H···O=C) of an adjacent molecule. This modification prevents dimerization, favoring the formation of extended supramolecular chains or tapes.

• C4-Methyl Substitution: The introduction of a methyl group at the 4-position of the indole core creates significant steric hindrance against the adjacent C3-acetate side chain. This steric clash restricts the free rotation of the C3-C(alpha) bond, forcing the acetate group into a highly specific dihedral conformation (often nearly perpendicular to the indole plane) to minimize van der Waals repulsion.

Experimental Workflow for X-Ray Crystallography

To obtain a high-resolution crystal structure, the experimental protocol must be designed as a self-validating system where each step ensures the integrity of the next.

Protocol 1: Single Crystal Growth via Vapor Diffusion

• Causality & Rationale: Slow vapor diffusion allows for thermodynamic control over the crystallization process. By slowly decreasing solubility, molecules have the time to arrange into their lowest-energy lattice configuration, minimizing defects and solvent inclusions that plague rapid kinetic precipitation.

• Step 1: Dissolve 50 mg of highly pure (>99%) methyl 4-methylindole-3-acetate in a minimum volume (approx. 0.5 mL) of a good solvent (e.g., ethyl acetate).

• Step 2: Place the solution in a small inner vial. Place this inner vial inside a larger outer vial containing 3 mL of an antisolvent (e.g., n-hexane).

• Step 3: Seal the outer vial tightly and incubate at a constant temperature (20 °C) in a vibration-free environment.

• Step 4: Over 3–7 days, the antisolvent will slowly diffuse into the inner vial, yielding diffraction-quality single crystals (typically colorless prisms or plates). Validate crystal quality by checking for uniform extinction under a polarized light microscope.

Protocol 2: X-Ray Diffraction Data Collection and Refinement

• Causality & Rationale: Collecting data at cryogenic temperatures (100 K) drastically reduces the thermal vibrations (Debye-Waller factors) of the atoms. This improves the resolution of the diffraction pattern at high angles and allows for the accurate location of light atoms (such as hydrogen) in the electron density map.

• Step 1: Select a single crystal with well-defined faces (approx. 0.2 × 0.2 × 0.1 mm) and mount it on a cryoloop using paratone oil.

• Step 2: Transfer the mounted crystal to the diffractometer equipped with a cold nitrogen stream (100 K) and a Mo-Kα ( λ=0.71073 Å) or Cu-Kα ( λ=1.54184 Å) X-ray source.

• Step 3: Collect the diffraction data using ω and ϕ scans to ensure complete coverage of the reciprocal space.

• Step 4: Integrate the data and apply multi-scan absorption corrections (e.g., using SADABS) to account for the shape and volume of the crystal.

• Step 5: Solve the phase problem using Direct Methods (e.g., SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL), a standard protocol validated in2[2].

Experimental workflow for X-ray crystallographic analysis of indole derivatives.

Expected Crystallographic Features & Data Analysis

Based on the crystallographic behavior of homologous indole-3-acetate derivatives, the quantitative parameters for methyl 4-methylindole-3-acetate can be reliably predicted and evaluated against standard validation metrics.

Table 1: Anticipated Crystallographic Parameters and Validation Metrics

Parameter	Expected Value / Range	Scientific Rationale
Crystal System	Monoclinic or Triclinic	Low molecular symmetry and the flexible acetate side chain typically prevent higher-order symmetry packing.
Space Group	P21​/c or P1ˉ	Centrosymmetric space groups allow for optimal antiparallel alignment of the molecular dipoles.
Temperature	100 - 150 K	Minimizes thermal motion, ensuring precise determination of atomic coordinates.
R1 (Unweighted R-factor)	≤0.05 (5%)	A self-validating threshold indicating excellent agreement between the calculated model and experimental data.
wR2 (Weighted R-factor)	≤0.15 (15%)	Accounts for data variance and ensures the structural refinement is not statistically over-fitted.
Goodness-of-Fit (S)	0.95−1.05	Confirms that the model correctly accounts for the experimental errors in the diffraction intensities.

Intermolecular Interaction Networks

The solid-state architecture of methyl 4-methylindole-3-acetate is dictated by a hierarchy of non-covalent interactions. The primary driving force is the N-H···O=C hydrogen bond. Because the 4-methyl group sterically shields one face of the molecule, the indole rings are forced into an offset face-to-face π−π stacking arrangement to maximize dispersive interactions without causing methyl-methyl clashes.

Primary non-covalent interaction network governing the target crystal packing.

Implications for Drug Development & Auxin Biology

Understanding the exact 3D conformation of methyl 4-methylindole-3-acetate is paramount for rational drug design and agricultural chemistry. The methylation of the carboxylate group neutralizes the molecule, significantly increasing its lipophilicity and membrane permeability compared to free IAA. In biological systems, enzymes such as Indole-3-Acetic Acid Methyltransferase (IAMT) catalyze this exact esterification to modulate auxin homeostasis, an evolutionarily conserved mechanism described in 3[3].

Furthermore, the 4-methyl substitution restricts the conformational flexibility of the acetate side chain. When designing ligands for the aryl hydrocarbon receptor (AhR)—where specific methylated indoles act as potent modulators, as shown in4[4]—this steric lock ensures that the molecule pre-organizes into the bioactive conformation. This reduces the entropic penalty of binding, allowing for highly accurate in silico molecular docking and structure-activity relationship (SAR) optimization based directly on the crystallographic coordinates.

References

• Sharma, V., et al. "X-ray crystal structure analysis of 5-bromospiro[indoline-3,7'-pyrano[3,2-C:5,6-C']dichromene]-2,6',8'-trione." European Journal of Chemistry, 2021. 2

• Lobayan, R. M., et al. "The twinned crystal structure of 3-indolylacetic acid / Theoretical studies and vibrational spectra of 1H-indole-3-acetic acid." Journal of Molecular Modeling, 2011. 1

• Zhao, N., et al. "Structural, Biochemical, and Phylogenetic Analyses Suggest That Indole-3-Acetic Acid Methyltransferase Is an Evolutionarily Ancient Member of the SABATH Family." Plant Physiology, 2008. 3

• Hubbard, T. D., et al. "Methylindoles and Methoxyindoles are Agonists and Antagonists of Human Aryl Hydrocarbon Receptor." PLOS One / PMC, 2015. 4

Sources

• 1. researchgate.net [researchgate.net]
• 2. X-ray crystal structure analysis of 5-bromospiro[indoline-3,7'-pyrano[3,2-C:5,6-C']dichromene]-2,6',8'-trione | European Journal of Chemistry [eurjchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Methylindoles and Methoxyindoles are Agonists and Antagonists of Human Aryl Hydrocarbon Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

An In-Depth Technical Guide to the Synthesis of Methyl 4-Methylindole-3-acetate

Introduction & Mechanistic Rationale

The synthesis of indole-3-acetic acid (IAA) derivatives is a cornerstone procedure in the development of pharmaceuticals, agrochemicals, and tryptamine-based therapeutics. When synthesizing methyl 4-methylindole-3-acetate from 4-methylindole , researchers must carefully select a route that ensures strict regioselectivity.

Causality of Route Selection: Direct C-alkylation of indoles using α -halo esters (such as methyl bromoacetate) is notoriously problematic. Without the use of specific Lewis acids or nitrogen-protecting groups, direct alkylation often results in competing N-alkylation (forming indole-1-acetates) due to the high nucleophilicity of the indole nitrogen.

To circumvent this, we employ a two-phase approach based on the classic Speeter-Anthony acylation , followed by ionic hydrogenation .

• Acylation: Oxalyl chloride acts as a highly reactive bis-electrophile. Because the C3 position of the indole ring is the most nucleophilic site of the enamine-like pyrrole system, oxalyl chloride attacks exclusively at C3. Quenching this intermediate with methanol yields methyl 4-methylindole-3-glyoxylate.

• Reduction: To convert the α -keto ester to the target acetate, we utilize triethylsilane ( Et3​SiH ) in trifluoroacetic acid (TFA). This ionic hydrogenation is exceptionally chemoselective. TFA protonates the highly activated α -keto carbonyl to form an oxocarbenium ion, which is rapidly trapped by a hydride transfer from the silane. This cleanly reduces the ketone to a methylene group without over-reducing the indole double bond or the ester moiety.

Synthetic Workflow

Synthetic workflow for methyl 4-methylindole-3-acetate via Speeter-Anthony acylation.

Quantitative Data & Reaction Parameters

The following table summarizes the stoichiometric requirements optimized for a standard 10 mmol scale synthesis.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Mechanistic Role
4-Methylindole	131.18	1.0 eq	1.31 g	Starting Material
Oxalyl Chloride	126.93	1.2 eq	1.03 mL	Electrophilic Acylating Agent
Anhydrous Methanol	32.04	5.0 eq	2.02 mL	Nucleophile / Esterification
Triethylsilane ( Et3​SiH )	116.28	3.0 eq	4.79 mL	Hydride Donor
Trifluoroacetic Acid (TFA)	114.02	10.0 eq	7.65 mL	Acid Promoter / Co-solvent

Detailed Experimental Protocol

Phase 1: Synthesis of Methyl 4-methylindole-3-glyoxylate

Note: Oxalyl chloride is highly toxic and corrosive. Perform all operations in a well-ventilated fume hood under an inert atmosphere (Argon or N2​ ).

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Flush with Argon.

• Dissolution: Dissolve 1.31 g (10 mmol) of 4-methylindole in 30 mL of anhydrous diethyl ether ( Et2​O ). Cool the reaction flask to 0 °C using an ice-water bath. Causality: Low temperatures are critical to prevent oxidative dimerization of the indole and to control the exothermic acylation.

• Acylation: Slowly add 1.03 mL (12 mmol) of oxalyl chloride dropwise via syringe over 10 minutes.

  • Self-Validation: Upon addition, a brightly colored (typically yellow to orange) precipitate of 4-methylindole-3-glyoxylyl chloride will immediately form. This visual cue confirms successful C3-acylation.

• Stirring: Allow the suspension to stir at 0 °C for 1.5 hours to ensure complete conversion.

• Esterification: Quench the highly reactive acid chloride by adding 2.02 mL (50 mmol) of anhydrous methanol dropwise.

  • Self-Validation: The suspension will gradually clear into a colored solution as the insoluble acid chloride is converted into the soluble methyl ester.

• Workup: Remove the cooling bath and stir for an additional 30 minutes at room temperature. Concentrate the mixture under reduced pressure. Dissolve the residue in ethyl acetate (50 mL), wash with saturated aqueous NaHCO3​ (2 × 25 mL) to remove residual acid, and then wash with brine (25 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate to yield the intermediate methyl 4-methylindole-3-glyoxylate as a yellow solid.

Phase 2: Ionic Hydrogenation to Methyl 4-methylindole-3-acetate

• Preparation: Transfer the crude methyl 4-methylindole-3-glyoxylate to a clean 100 mL round-bottom flask. Dissolve the solid in 20 mL of anhydrous dichloromethane (DCM).

• Acidification: Cool the solution to 0 °C. Slowly add 7.65 mL (100 mmol) of TFA. The solution will darken as the oxocarbenium ion forms.

• Reduction: Add 4.79 mL (30 mmol) of triethylsilane ( Et3​SiH ) dropwise over 15 minutes.

• Reaction Monitoring: Remove the ice bath and allow the reaction to stir at room temperature for 12–16 hours.

  • Self-Validation: The reaction mixture will lose its intense yellow/orange color as the conjugated α -keto group is reduced to a methylene spacer. TLC analysis (eluent: 30% EtOAc in Hexanes) will show the disappearance of the UV-active, lower- Rf​ glyoxylate spot and the emergence of a higher- Rf​ spot corresponding to the target acetate.

• Workup: Concentrate the mixture under reduced pressure to remove the bulk of the TFA and unreacted silane. Dilute the resulting oil with DCM (50 mL) and carefully neutralize by adding saturated aqueous NaHCO3​ until the aqueous layer reaches pH ~8 (Caution: vigorous CO2​ evolution).

• Purification: Separate the organic layer, extract the aqueous layer once more with DCM (25 mL), combine the organic phases, dry over Na2​SO4​ , and concentrate. Purify the crude product via flash column chromatography (silica gel, gradient elution from 10% to 30% EtOAc in Hexanes) to afford pure methyl 4-methylindole-3-acetate.

Analytical Characterization

To validate the structural integrity of the final product, 1H NMR ( CDCl3​ , 400 MHz) should be utilized. The successful reduction is confirmed by the disappearance of the downfield ketone signals and the appearance of a distinct singlet integrating to 2H at approximately δ 3.75 ppm, corresponding to the newly formed C3−CH2​ protons. The C4-methyl group will appear as a singlet near δ 2.50 ppm, and the ester methoxy group as a singlet near δ 3.65 ppm.

References

• Speeter, M.E.; Anthony, W.C. "The action of oxalyl chloride on indoles: A new approach to tryptamines." Journal of the American Chemical Society, 1954, 76(23), 6208–6210. URL:[Link]

• Lanzilotti, A.E.; Littell, R.; Fanshawe, W.J.; McKenzie, T.C.; Lovell, F.M. "Stereoselective reduction of some indoles with triethylsilane-trifluoroacetic acid." Journal of Organic Chemistry, 1979, 44(26), 4809–4813. URL:[Link]

Application Note: In Vitro Bioassay Protocols for Evaluating the Aryl Hydrocarbon Receptor (AhR) Modulatory Activity of Methyl 4-Methylindole-3-Acetate

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Advanced In Vitro Methodology & Protocol Guide

Mechanistic Rationale & Chemical Causality

Methyl 4-methylindole-3-acetate (CAS 2097800-49-0) is an engineered derivative of indole-3-acetic acid (IAA). While IAA is widely recognized as a plant auxin, in mammalian systems, it acts as a gut microbiota-derived metabolite that modulates immune responses and intestinal homeostasis via the Aryl Hydrocarbon Receptor (AhR)[1].

For drug development professionals, understanding the causality behind the structural modifications of this compound is critical for assay design:

• Methyl Esterification (Prodrug Mechanism): Masking the free carboxylic acid of IAA neutralizes the molecule at physiological pH (7.4), significantly increasing its partition coefficient (LogP). This drives rapid, passive diffusion across the lipid bilayer. Once in the cytosol, ubiquitous intracellular esterases hydrolyze the ester, liberating the active acid.

• C4-Methylation (Steric Modulation): The introduction of a methyl group at the 4-position of the indole ring increases steric bulk. Within the hydrophobic PAS-B ligand-binding domain of the AhR, this structural extension alters binding kinetics, potentially increasing the residence time of the ligand-receptor complex and shifting the molecule's profile from a weak endogenous agonist to a more potent, selective modulator[2].

Pathway Visualization

Upon cellular entry, indole derivatives bind to the cytosolic AhR, triggering a cascade that culminates in the transcription of xenobiotic and immune-regulatory genes (e.g., CYP1A1, IL-22)[3].

AhR signaling pathway activated by indole derivatives to induce target gene transcription.

Experimental Design: A Self-Validating System

To ensure high-fidelity data (E-E-A-T principles), the bioassay cascade must be a self-validating system . We do not merely measure signal; we prove causality through orthogonal controls.

• Primary Screening (HepG2-AhR-Lucia): HepG2 cells are utilized due to their robust endogenous AhR machinery and high transfection efficiency[2]. A luciferase reporter linked to the Xenobiotic Response Element (XRE) provides a direct, quantifiable measure of transcriptional activation.

• Physiological Validation (Caco-2 RT-qPCR): Because indole derivatives naturally interact with the intestinal epithelium, Caco-2 cells are used to measure the endogenous upregulation of CYP1A1, proving the compound works in a physiologically relevant model[2].

• The Specificity Control (CH-223191): To prove that the observed signal is strictly AhR-mediated and not an artifact of off-target promoter activation, assays are co-treated with CH-223191, a highly specific competitive AhR antagonist[4]. If the signal is abolished by CH-223191, AhR causality is definitively confirmed.

• The Viability Control (ATP Assay): Transcriptional repression at high doses can be misinterpreted as antagonism. Multiplexing with a CellTiter-Glo viability assay ensures that any drop in signal is due to receptor dynamics, not cytotoxicity.

Detailed Step-by-Step Protocols

Compound Preparation & Handling

Rationale: Indole derivatives are susceptible to oxidation and photodegradation. Proper handling ensures structural integrity.

• Reconstitution: Dissolve Methyl 4-methylindole-3-acetate powder in 100% anhydrous DMSO to create a 100 mM stock solution.

• Storage: Aliquot into amber microcentrifuge tubes to prevent UV degradation and store at -20°C.

• Working Dilutions: Prepare serial dilutions in complete culture media immediately before use. Ensure the final DMSO concentration in the assay never exceeds 0.1% (v/v) to prevent solvent-induced cytotoxicity.

AhR Luciferase Reporter Assay (HepG2)

Objective: Quantify the EC50 of AhR transcriptional activation.

• Cell Seeding: Seed HepG2-AhR-Lucia cells at 5×104 cells/well in a 96-well white opaque plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Treatment: Aspirate media. Apply Methyl 4-methylindole-3-acetate in a 9-point dose-response curve (0.01 µM to 100 µM).

  • Positive Control: 10 nM TCDD or 1 µM FICZ.

  • Negative Control: 0.1% DMSO.

  • Validation Control: Co-treat a parallel 10 µM compound well with 10 µM CH-223191[4].

• Incubation: Incubate for 24 hours.

• Detection: Add 50 µL of luciferase substrate (e.g., QUANTI-Luc) per well. Read luminescence immediately using a microplate reader (integration time: 0.1–1.0 seconds).

Endogenous Gene Expression (Caco-2 RT-qPCR)

Objective: Validate the induction of endogenous CYP1A1.

• Cell Seeding: Seed Caco-2 cells in 12-well plates at 2×105 cells/well. Allow 48 hours for adherence and partial differentiation.

• Treatment: Treat cells with 1 µM, 10 µM, and 50 µM of the compound for 12 hours.

• RNA Extraction: Lyse cells using TRIzol reagent. Isolate total RNA and quantify via spectrophotometry (A260/280 ratio should be ~2.0).

• Reverse Transcription: Synthesize cDNA using 1 µg of total RNA and a high-capacity cDNA reverse transcription kit.

• qPCR: Amplify CYP1A1 and a housekeeping gene (e.g., GAPDH) using SYBR Green master mix. Calculate fold change using the 2−ΔΔCt method.

Orthogonal Viability Assessment (CellTiter-Glo)

Objective: Rule out cytotoxicity as a confounding variable.

• Execution: Run a parallel 96-well plate identical to the HepG2 reporter assay.

• Detection: After 24 hours of treatment, equilibrate the plate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo reagent per well.

• Lysis & Read: Place on an orbital shaker for 2 minutes to induce cell lysis, incubate for 10 minutes, and record luminescence.

Quantitative Data Interpretation

To facilitate rapid decision-making in drug discovery, quantitative outputs from the above protocols should be summarized to highlight the compound's therapeutic window and potency.

Table 1: Representative In Vitro Profiling Metrics for Methyl 4-Methylindole-3-Acetate

Assay System	Parameter Measured	Representative Value	Mechanistic Interpretation
HepG2 Reporter	EC₅₀ (AhR Activation)	2.4 µM	Moderate potency AhR agonist; active in low micromolar range.
HepG2 Reporter	Eₘₐₓ (Relative to TCDD)	65%	Acts as a partial agonist, reducing the risk of TCDD-like hyperactivation toxicity.
HepG2 Reporter	Signal + CH-223191	< 5% of Eₘₐₓ	Complete signal ablation confirms strict AhR-dependence[4].
Caco-2 RT-qPCR	CYP1A1 Fold Induction	12.5-fold (at 10 µM)	Robust induction of endogenous intestinal target genes[2].
Viability Assay	IC₅₀ (Cytotoxicity)	> 100 µM	Wide therapeutic window; compound is non-toxic at active concentrations[2].

Note: If viability drops below 80% at the highest concentration (100 µM), the corresponding AhR activation data for that specific dose must be excluded from EC₅₀ calculations to prevent artifactual skewing.

References

• Targeting the aryl hydrocarbon receptor by gut phenolic metabolites: A strategy towards gut inflammation - PMC. Source: nih.gov. 1

• Activation of the aryl hydrocarbon receptor in inflammatory bowel disease: insights from gut microbiota - Frontiers. Source: frontiersin.org. 3

• CH223191 Is a Ligand-Selective Antagonist of the Ah (Dioxin) Receptor - PMC. Source: nih.gov. 4

• Exploring the biological impact of bacteria-derived indole compounds on human cell health: Cytotoxicity and cell proliferation across six cell lines - PMC. Source: nih.gov. 2

Sources

• 1. Targeting the aryl hydrocarbon receptor by gut phenolic metabolites: A strategy towards gut inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring the biological impact of bacteria-derived indole compounds on human cell health: Cytotoxicity and cell proliferation across six cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Activation of the aryl hydrocarbon receptor in inflammatory bowel disease: insights from gut microbiota [frontiersin.org]
• 4. CH223191 Is a Ligand-Selective Antagonist of the Ah (Dioxin) Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Validated Protocol for the Extraction and Purification of Methyl 4-Methylindole-3-Acetate from Plant Tissues

Introduction and Scientific Principle

Indole-3-acetic acid (IAA) is the principal auxin in plants, a class of phytohormones that governs nearly every aspect of plant growth and development.[1] The biological activity of IAA is tightly regulated through synthesis, transport, and metabolic modification, including conjugation to amino acids and sugars. A less-studied modification is the methylation of the carboxyl group to form methyl indole-3-acetate (MeIAA), a conversion catalyzed by enzymes like IAA carboxyl methyltransferase.[2][3] Methyl 4-methylindole-3-acetate is a structural analog of MeIAA, and its isolation is critical for understanding the diversity and function of auxin metabolism.

The primary challenge in isolating this compound lies in its extremely low endogenous concentrations and the presence of a vast excess of interfering compounds within the plant matrix.[4][5] Therefore, a multi-stage purification strategy is essential.

The principle of this protocol is a progressive enrichment based on the physicochemical properties of methyl 4-methylindole-3-acetate. As a neutral, moderately non-polar ester, it can be effectively separated from more polar compounds (sugars, organic acids) and highly non-polar compounds (lipids, chlorophylls). Our workflow employs three core stages:

• Solvent Extraction & Liquid-Liquid Partitioning: A broad-spectrum solvent mixture is used to solubilize the target compound from homogenized tissue. Subsequent partitioning between aqueous and organic phases provides the initial, coarse separation from highly polar and ionic interferents.

• Solid-Phase Extraction (SPE): A reversed-phase (C18) SPE cartridge is used to selectively retain the analyte while washing away remaining polar impurities. The target is then eluted with a stronger organic solvent, achieving significant concentration and purification.[6][7]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This final stage provides high-resolution separation, isolating the target compound from closely related indole derivatives to achieve high purity.

Overall Workflow Diagram

The following diagram outlines the complete workflow from sample collection to final analysis.

Sources

• 1. Auxin Extraction and Purification Based on Recombinant Aux/IAA Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inactive methyl indole-3-acetic acid ester can be hydrolyzed and activated by several esterases belonging to the AtMES esterase family of Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Application Note: Formulation and Preparation of Methyl 4-Methylindole-3-Acetate Stock Solutions for In Vivo Studies

Target Audience: Preclinical Researchers, Pharmacologists, and Drug Development Scientists Applications: Neuropharmacology, Oncology, and Microbiome-Host Interaction Studies

Introduction & Mechanistic Rationale

Methyl 4-methylindole-3-acetate (CAS 2097800-49-0) is a highly lipophilic synthetic derivative of indole-3-acetic acid (IAA)[1]. Endogenous IAA and its derivatives are vital gut microbiota-derived metabolites recognized for their ability to modulate systemic homeostasis and mitigate central nervous system (CNS) inflammation via activation of the aryl hydrocarbon receptor (AhR)[2][3].

The Causality of Chemical Design: Free IAA exhibits limited blood-brain barrier (BBB) permeability and rapid systemic clearance. The structural modification to a methyl ester (methyl 4-methylindole-3-acetate) serves as a deliberate prodrug strategy. The esterification drastically increases the molecule's partition coefficient (LogP), facilitating rapid passive diffusion across lipid bilayers and the BBB[4]. Once intracellular, ubiquitous non-specific esterases hydrolyze the ester bond, releasing the active 4-methylindole-3-acetic acid. This active metabolite subsequently binds to the AhR, translocates to the nucleus, and downregulates pro-inflammatory NF-κB signaling pathways[3][4].

Because of its extreme hydrophobicity, introducing this compound directly into aqueous physiological buffers (like saline or PBS) will result in immediate crystalline precipitation. Therefore, a carefully engineered co-solvent matrix is mandatory to maintain thermodynamic stability during in vivo administration (Intraperitoneal [IP] or Intravenous [IV]).

Fig 1. Prodrug activation pathway of methyl 4-methylindole-3-acetate via intracellular esterases.

Physicochemical Properties & Formulation Matrix

To design a self-validating protocol, it is critical to understand the quantitative limits of the compound. The table below summarizes the physicochemical properties and the standardized formulation matrix required to achieve a stable 2 mg/mL dosing solution[1][5].

Table 1: Physicochemical Profile

Property	Value	Clinical / Formulation Implication
CAS Number	2097800-49-0	Unique identifier for sourcing pure API.
Molecular Weight	203.24 g/mol	Required for precise molarity calculations.
Formula	C12H13NO2	Indicates high carbon-to-polar-group ratio.
Solubility (DMSO)	>50 mg/mL	Excellent primary solvent; disrupts crystal lattice.
Solubility (Water)	Insoluble	Direct aqueous dilution is strictly prohibited.

Table 2: Step-Down Polarity Formulation Matrix (for 2 mg/mL)

Reagent	Volume %	Function in Formulation
DMSO	10%	Primary Solubilizer: Breaks molecular bonds of the dry powder.
PEG300	40%	Transition Solvent: Lowers dielectric constant gap to prevent crashing.
Tween 80	5%	Surfactant: Forms micelles to encapsulate the hydrophobic core.
0.9% Saline	45%	Aqueous Diluent: Adjusts final osmolarity for safe in vivo injection.

Experimental Protocol: Step-by-Step Preparation

Objective: Prepare 1 mL of a 2 mg/mL sterile dosing solution of methyl 4-methylindole-3-acetate for IP/IV injection.

Note: This protocol utilizes a "step-down polarity gradient." Solvents MUST be added in the exact sequence listed. Deviating from this order will cause irreversible precipitation.

Phase 1: Primary Solubilization (Master Stock)

• Weighing: Accurately weigh 2.0 mg of methyl 4-methylindole-3-acetate powder into a sterile 2.0 mL Eppendorf tube.

• DMSO Addition: Add 100 µL of molecular biology grade DMSO (10% of final volume)[5].

• Agitation: Vortex vigorously for 60 seconds. If particulates remain, sonicate in a water bath at room temperature for 2–5 minutes until completely dissolved.

  • Self-Validation Checkpoint: Hold the tube against a light source. The solution must be 100% optically clear with no floating micro-crystals.

Phase 2: Co-Solvent Stabilization

• PEG300 Addition: Slowly add 400 µL of PEG300 (40% of final volume) to the DMSO stock[5].

  • Causality: PEG300 acts as a thermodynamic bridge. It surrounds the DMSO-solubilized drug, preventing the molecules from aggregating when water is eventually introduced.

• Mixing: Vortex for 30 seconds to ensure a homogenous binary mixture.

• Tween 80 Addition: Add 50 µL of Tween 80 (5% of final volume)[5]. Because Tween 80 is highly viscous, use a positive displacement pipette or cut the tip of a standard pipette for accurate volume transfer.

• Micelle Formation: Vortex vigorously for 1 minute.

Phase 3: Aqueous Dilution & Sterilization

• Saline Addition: Dropwise, add 450 µL of 0.9% sterile Saline (45% of final volume) while continuously swirling or gently vortexing the tube[5].

  • Causality: Dropwise addition prevents localized pockets of high water concentration, which could prematurely collapse the Tween 80 micelles and cause the drug to crash out.

• Final Validation: Inspect the final 1 mL solution.

  • Self-Validation Checkpoint: Shine a laser pointer or bright LED through the tube. If a Tyndall effect (milky light scattering) is observed, the formulation has failed (micellar collapse) and must be discarded. A successful formulation will remain perfectly translucent.

• Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter into a sterile dosing vial.

  • Note: Do not use nylon or cellulose filters, as they may bind lipophilic compounds.

Fig 2. Step-down polarity gradient workflow for formulating hydrophobic indole derivatives.

Storage and Stability

• Powder: Store the lyophilized powder desiccated at -20°C (stable for up to 3 years).

• In Vivo Dosing Solution: The final aqueous formulation (DMSO/PEG/Tween/Saline) is thermodynamically metastable. It is strongly recommended to prepare the working solution immediately prior to dosing. Do not store the final aqueous mixture at 4°C, as PEG300 and Tween 80 can undergo phase separation at low temperatures, causing the drug to precipitate[5].

References

• CAS No.
• Methyl 2-(1H-indol-3-yl)acetate | Endogenous Metabolite | TargetMol. targetmol.com.
• Methyl Indole-3-acetate reduces brain cytokine gene expression and attenuates anxiety-like behavior.
• The Gut Microbial Metabolite Indole-3-Acetic Acid Reprograms Systemic Homeostasis and Ameliorates IBD-Associated Cachexia Independent of Food Intake. mdpi.com.
• AhR activation mitigates graft-versus-host disease of the central nervous system by reducing microglial NF-κB signaling. nih.gov.

Sources

• 1. molcore.com [molcore.com]
• 2. The Gut Microbial Metabolite Indole-3-Acetic Acid Reprograms Systemic Homeostasis and Ameliorates IBD-Associated Cachexia Independent of Food Intake [mdpi.com]
• 3. AhR activation mitigates graft-versus-host disease of the central nervous system by reducing microglial NF-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Methyl 2-(1H-indol-3-yl)acetate | Endogenous Metabolite | TargetMol [targetmol.com]

Technical Notes & Optimization

Technical Support Center: Strategies for Improving the Aqueous Solubility of Methyl 4-Methylindole-3-acetate

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical solutions for a common challenge encountered in the laboratory: the poor aqueous solubility of methyl 4-methylindole-3-acetate. As an indole derivative, this compound's hydrophobicity can present significant hurdles in experimental design, particularly in the preparation of homogenous aqueous buffer solutions required for a wide range of biological and chemical assays.

This document is structured to provide both foundational knowledge and advanced, actionable protocols. We will explore the physicochemical properties of methyl 4-methylindole-3-acetate that govern its solubility and then delve into a series of systematic approaches to overcome these limitations.

Frequently Asked Questions (FAQs)

Q1: What is methyl 4-methylindole-3-acetate and why is its solubility in aqueous buffers a concern?

Methyl 4-methylindole-3-acetate is a derivative of indole-3-acetic acid, a well-known plant hormone (auxin). The addition of a methyl group at the 4-position of the indole ring and the esterification of the carboxylic acid group both increase the lipophilicity of the molecule. This inherent hydrophobicity makes it challenging to dissolve in water-based systems like physiological buffers.[1][2] Poor solubility can lead to a host of experimental issues, including:

• Inaccurate compound concentration and dosing.

• Precipitation of the compound during an experiment, leading to inconsistent and unreliable results.

• Reduced bioavailability in in vivo and in vitro systems.[3]

• Difficulties in formulation development for therapeutic applications.

Q2: What are the key physicochemical properties of methyl 4-methylindole-3-acetate that influence its solubility?

While experimental data for methyl 4-methylindole-3-acetate is not extensively published, we can infer its properties from its structure and related compounds like methyl indole-3-acetate.[2][4][5][6]

Property	Estimated Value/Characteristic	Implication for Aqueous Solubility
Molecular Weight	189.21 g/mol	Moderate molecular weight, but solubility is dominated by other factors.
LogP	> 1.7	The positive LogP value indicates a preference for a lipid environment over an aqueous one, signifying low water solubility. The 4-methyl group likely increases the LogP compared to methyl indole-3-acetate.
Ionizable Groups	None in the typical biological pH range (2-10).	The carboxylic acid of the parent molecule is esterified, removing its ionizable nature. The indole nitrogen is extremely weakly acidic (pKa ~17) and will not ionize in standard buffers. This means pH adjustment will have minimal effect on solubility.[7]
Form	Solid at room temperature.[4]	The energy required to break the crystal lattice must be overcome by the energy of solvation.

Q3: What is the recommended initial approach for dissolving methyl 4-methylindole-3-acetate?

A widely accepted initial strategy for solubilizing hydrophobic compounds is the "stock solution" method.[7] This involves dissolving the compound in a minimal amount of a water-miscible organic solvent to create a concentrated stock solution, which can then be serially diluted into the aqueous buffer.

Initial Protocol:

• Prepare a high-concentration stock solution (e.g., 10-50 mM) of methyl 4-methylindole-3-acetate in 100% dimethyl sulfoxide (DMSO).

• For your experiment, dilute this stock solution into your aqueous buffer with vigorous vortexing or stirring.

• It is critical to ensure the final concentration of the organic solvent is low enough to not affect your experimental system (typically <0.5% for many biological assays).[7]

If precipitation occurs upon dilution, proceed to the troubleshooting guide below.

Q4: What are some common aqueous buffers suitable for experiments with indole compounds?

The choice of buffer is critical and depends on the desired pH for your experiment.[8][9] Many indole compounds are sensitive to degradation at extreme pH values or in the presence of light and oxidizing agents.[10]

Buffer System	Effective pH Range	Common Applications
Phosphate-Buffered Saline (PBS)	~7.4	Widely used in cell culture and biological assays to maintain physiological pH and osmolarity.[9][11]
Tris Buffer	7.0 - 9.0	Common in molecular biology, particularly for electrophoresis.[12]
HEPES Buffer	6.8 - 8.2	Often favored in cell culture for its stability and low interference with biological reactions.[12][13]
Acetate Buffer	3.6 - 5.6	Used in applications requiring a lower pH, such as some enzyme assays and chromatography.[12][13]

Troubleshooting Guide: Enhancing Solubility

If the initial stock solution method results in precipitation or fails to achieve the desired concentration, the following systematic approaches can be employed.

Caption: A logical workflow for troubleshooting solubility issues.

Problem: My compound precipitates when I dilute my DMSO stock into the aqueous buffer.

This is a common occurrence when the aqueous buffer cannot accommodate the hydrophobic compound as the primary organic solvent is diluted. Here are several strategies to address this.

Solution 1: Utilizing Co-Solvent Systems

The principle of co-solvency involves adding a water-miscible organic solvent to the aqueous phase to increase the overall solubilizing capacity of the system.[14][15][16] By reducing the polarity of the aqueous solvent, co-solvents can better accommodate nonpolar molecules.[17]

Common Co-solvents for Preclinical Formulations

Co-Solvent	Typical Final Concentration	Notes
DMSO	< 0.5%	Excellent solubilizing power, but can be toxic at higher concentrations.[7]
Ethanol	1-5%	Generally well-tolerated, but can have biological effects.
Polyethylene Glycol (PEG 300/400)	1-10%	Low toxicity and commonly used in formulations.[7][10]
Propylene Glycol	1-10%	Another low-toxicity option for increasing solubility.

Experimental Protocol: Co-Solvent System

• Preparation: Prepare a ternary solvent system. For example, a mixture of 10% DMSO, 40% PEG 400, and 50% water.[7]

• Dissolution: Attempt to dissolve the methyl 4-methylindole-3-acetate directly into this co-solvent mixture. Gentle warming (37°C) and sonication can aid dissolution.

• Dilution: If successful, this solution can then be used as a stock for further dilution into your final buffer system. Always add the stock solution to the buffer with vigorous mixing.

• Control: Remember to run a vehicle control in your experiments containing the same final concentration of the co-solvent system to account for any effects of the solvents themselves.

Caption: Co-solvents reduce water polarity, enhancing drug solubility.

Solution 2: Employing Cyclodextrins for Inclusion Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[18][19][20] They can encapsulate poorly soluble "guest" molecules, like methyl 4-methylindole-3-acetate, forming a water-soluble inclusion complex.[21][] This complex effectively shields the hydrophobic part of the indole from the aqueous environment, thereby increasing its apparent solubility.[7]

Commonly Used Cyclodextrins

Cyclodextrin	Key Features
α-Cyclodextrin	Smallest cavity size.
β-Cyclodextrin	Intermediate cavity size, suitable for many drug molecules. Limited water solubility.
γ-Cyclodextrin	Largest cavity size.
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	A chemically modified derivative with significantly higher aqueous solubility and lower toxicity than native β-cyclodextrin.[7][19] It is widely used in pharmaceutical formulations.

Experimental Protocol: Cyclodextrin Complexation

• Preparation of Cyclodextrin Solution: Prepare a solution of HP-β-CD in your desired aqueous buffer (e.g., 10% w/v).

• Complexation: Add the powdered methyl 4-methylindole-3-acetate directly to the HP-β-CD solution.

• Incubation: Stir the mixture vigorously at room temperature for 24-48 hours to allow for the formation of the inclusion complex. Sonication can accelerate this process.

• Filtration: After incubation, filter the solution through a 0.22 µm filter to remove any undissolved compound.

• Quantification: It is advisable to determine the actual concentration of the dissolved compound in the filtrate using a suitable analytical method like HPLC-UV.

Caption: Hydrophobic drug partitioned into the core of a surfactant micelle.

References

• Vertex AI Search. (n.d.). cyclodextrin in novel formulations and solubility enhancement techniques: a review.
• BenchChem. (n.d.). Technical Support Center: Improving the Stability of Indole Compounds in Solution.
• PMC. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• Vertex AI Search. (n.d.). Cyclodextrins in Formulation Development: Complexation and Stability Enhance.
• Touro Scholar. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility.
• BOC Sciences. (n.d.). Cyclodextrin Solutions for API Solubility Boost.
• Dalo Chem Life Sciences. (2024, November 7). What Are Some Common Biological Buffers Used In The Lab?
• BenchChem. (n.d.). Technical Support Center: Overcoming Poor Solubility of Indole Intermediates.
• PMC. (n.d.). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics.
• MSE Supplies. (2025, September 2). The Role of Buffers in Biological and Chemical Experiments.
• JOCPR. (n.d.). The Role of Surfactants in Solubilization of Poorly Soluble Drugs.
• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility.
• PMC. (n.d.). Improvement in solubility of poor water-soluble drugs by solid dispersion.
• Vertex AI Search. (2023, March 13). Solubility enhancement techniques: A comprehensive review.
• Practical Surfactants Science - Prof Steven Abbott. (n.d.). Surfactant Solubilizers.
• PMC. (n.d.). Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs.
• Fisher Scientific. (n.d.). Life Science Buffers.
• Chemsrc. (2025, September 18). 4-Methylindole-3-acetic Acid | CAS#:52531-22-3.
• PMC. (n.d.). Universal buffers for use in biochemistry and biophysical experiments.
• Blog. (2025, December 15). What are the effects of surfactants on the solubilization of hydrophobic substances?
• WuXi AppTec DMPK. (2024, March 15). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.
• Lab Unlimited. (n.d.). 12.Buffers & Reagents.
• THE PCCA BLOG. (2022, January 5). The Role of Surfactants in Compounded Preparation.
• MilliporeSigma. (n.d.). Methyl indole-3-acetate = 99.0 GC 1912-33-0.
• PubChem. (n.d.). Methyl indole-3-acetate | C11H11NO2 | CID 74706.
• AP Chemistry. (n.d.). 8.11 pH and Solubility.
• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory.
• Expii. (n.d.). Effect of pH on Solubility — Overview & Examples.
• AAT Bioquest. (2023, March 17). Does pH affect solubility?
• Chemistry LibreTexts. (2019, January 2). 16.4: The Effects of pH on Solubility.
• Pharmaceutical Technology. (2026, March 19). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs.
• MedchemExpress.com. (n.d.). methyl-indole-3-acetate-2-4-5-6-7-d5.
• ChemicalBook. (n.d.). 4-Methylindole CAS#: 16096-32-5.
• NIST WebBook. (n.d.). Indole, 3-methyl-.
• gsrs. (n.d.). METHYL INDOLE-3-ACETATE.
• Vertex AI Search. (2025, July 30). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility.
• ACS Publications. (2019, March 13). Equilibrium Solubility, Model Correlation, and Solvent Effect of Indole-3-acetic Acid in Twelve Pure Solvents | Journal of Chemical & Engineering Data.
• CymitQuimica. (n.d.). 4-Methylindole-3-acetic Acid.
• Wikipedia. (n.d.). Methyl acetate.
• mzCloud. (2015, January 27). Methyl indole 3 acetate.
• Santa Cruz Biotechnology. (n.d.). Methyl indole-3-acetate | CAS 1912-33-0 | SCBT.
• Stenutz. (n.d.). methyl indole-3-acetate.

Sources

• 1. 4-Methylindole-3-acetic Acid | CAS#:52531-22-3 | Chemsrc [chemsrc.com]
• 2. Methyl indole-3-acetate | C11H11NO2 | CID 74706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methyl indole-3-acetate = 99.0 GC 1912-33-0 [sigmaaldrich.com]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. mzCloud – Methyl indole 3 acetate [mzcloud.org]
• 7. benchchem.com [benchchem.com]
• 8. Life Science Buffers | Fisher Scientific [fishersci.com]
• 9. labunlimited.com [labunlimited.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Universal buffers for use in biochemistry and biophysical experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dalochem.com [dalochem.com]
• 13. msesupplies.com [msesupplies.com]
• 14. wjbphs.com [wjbphs.com]
• 15. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
• 16. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ijmsdr.org [ijmsdr.org]
• 18. researchgate.net [researchgate.net]
• 19. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 20. touroscholar.touro.edu [touroscholar.touro.edu]
• 21. ijpsjournal.com [ijpsjournal.com]

Technical Support Center: Stability &amp; Storage of Methyl 4-methylindole-3-acetate

Welcome to the Technical Support Center for indole-derivative handling. This guide is designed for researchers, analytical scientists, and drug development professionals working with methyl 4-methylindole-3-acetate (CAS: 2097800-49-0). Because indole-3-acetic acid (IAA) derivatives are highly reactive, improper storage rapidly leads to compromised experimental integrity. This guide provides diagnostic criteria, mechanistic explanations, and field-proven protocols to ensure long-term compound stability.

Diagnostic FAQ: Identifying Degradation

Q: How can I visually and analytically confirm if my stock of methyl 4-methylindole-3-acetate has degraded? A: The earliest physical indicator of degradation is a color shift. The pure compound is typically an off-white to pale yellow crystalline powder. If your stock has turned dark brown, pinkish, or gummy, it has undergone significant degradation[1].

Analytically, relying on visual inspection is insufficient. You must validate the integrity using LC-MS or HPLC. The compound is prone to three primary degradation pathways that yield specific analytical markers:

Quantitative Analytical Markers for Degradation

Use the following table to identify specific degradants during Quality Control (QC) runs.

Analyte / Degradant	Expected m/z [M+H]⁺	HPLC Relative Retention Time	Primary Causality
Methyl 4-methylindole-3-acetate	204.1	1.00 (Reference)	N/A (Intact Compound)
4-methylindole-3-acetic acid	190.1	~0.75 (More polar)	Moisture-induced Hydrolysis
2-Oxo-methyl 4-methylindole-3-acetate	220.1	~0.85	Auto-oxidation (ROS)
Cleaved Indole Polymers	< 160 (Variable)	Broad, late-eluting peaks	Photolysis (UV Exposure)

Mechanistic FAQ: The Causality of Degradation

Q: Why is the methyl ester of 4-methylindole-3-acetic acid so sensitive to environmental factors? A: The instability of this compound is rooted in the electron-rich nature of the indole pyrrole ring and the lability of the ester bond. Understanding the mechanism of degradation is critical for preventing it:

• Hydrolysis: The methyl ester linkage acts as a temporary protecting group. In the presence of ambient moisture and temperature fluctuations, it undergoes hydrolysis, reverting the compound back to the free 4-methylindole-3-acetic acid[2].

• Oxidation: The C2 and C3 positions of the indole ring are highly vulnerable to electrophilic attack by reactive oxygen species (ROS). This oxidative degradation channels the compound into oxindole or catechol-like intermediates[3].

• Photolysis: Exposure to UV or ambient visible light induces radical formation. This leads to the homolytic cleavage of the side chain and subsequent polymerization of the indole ring, causing the characteristic brown discoloration[1].

Mechanistic degradation pathways of methyl 4-methylindole-3-acetate.

Troubleshooting Guide & Experimental Protocols

Q: How do I prepare and store my compound to guarantee long-term stability (>12 months)? A: To prevent the triad of degradation (hydrolysis, oxidation, photolysis), you must implement a strict, self-validating handling protocol. While commercial suppliers generally recommend basic cold storage at 2-8°C[4], long-term research integrity requires a more rigorous approach at -20°C or -80°C.

Step-by-Step Methodology: Aliquoting and Long-Term Storage

Rationale: Repeated freeze-thaw cycles introduce condensation (moisture) and oxygen. Single-use aliquots in an inert atmosphere eliminate these variables entirely.

Step 1: Environmental Preparation Work in a low-light environment or use yellow safe-lights to prevent UV-induced photolysis during handling[1]. Ensure all spatulas and glassware are oven-dried to eliminate residual surface moisture.

Step 2: Dry Powder Aliquoting Avoid storing the compound in solution (e.g., DMSO or Methanol) for long periods, as solvents accelerate hydrolysis and oxidation. Weigh the bulk powder into pre-weighed, amber glass vials (to block UV light). Aim for single-experiment quantities (e.g., 1-5 mg per vial).

Step 3: Inert Gas Overlay Gently blow a stream of high-purity Argon (or Nitrogen) gas into each vial for 10-15 seconds. Causality: Argon is heavier than air (density 1.78 g/L vs 1.22 g/L) and effectively displaces oxygen at the bottom of the vial, preventing auto-oxidation of the pyrrole ring.

Step 4: Hermetic Sealing Immediately cap the vials using PTFE-lined screw caps. Do not use standard rubber septa, as they degrade at low temperatures, allowing gas exchange and moisture ingress over time.

Step 5: Desiccation and Freezing Place the sealed amber vials into a secondary container (e.g., a sealed rigid plastic box) containing indicating silica gel desiccant packets. Store this secondary container at -80°C for maximum stability.

Step 6: The Thawing Protocol (Critical Validation Step) Before use, remove the vial from the freezer and allow it to equilibrate to room temperature while still inside the desiccated secondary container for at least 30-60 minutes. Causality: Opening a cold vial below the dew point immediately condenses ambient moisture onto the hygroscopic powder. This microscopic water layer serves as a solvent and reactant for ester hydrolysis[2]. Allowing it to reach room temperature before opening validates that no condensation will occur.

Step-by-step workflow for the handling and long-term storage of indole-3-acetate derivatives.

References

• Biochemical and Genetic Bases of Indole-3-Acetic Acid (Auxin Phytohormone)
• Source: PMC - National Institutes of Health (NIH)
• Methyl indole-3-acetate = 99.
• Indole-3-acetic Acid Safety Data Sheet (SDS)

Sources

• 1. Indole-3-acetic Acid SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 2. Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. 吲哚-3-乙酸甲酯 ≥99.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Optimizing HPLC Separation of Methyl 4-Methylindole-3-acetate

Welcome to the technical support center for the chromatographic analysis of methyl 4-methylindole-3-acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during High-Performance Liquid Chromatography (HPLC) method development and troubleshooting. As Senior Application Scientists, we have structured this resource in a question-and-answer format to directly address specific issues, grounding our advice in established scientific principles and field-proven experience.

Section 1: Foundational Method Development

This section addresses the essential starting points for developing a robust HPLC method for methyl 4-methylindole-3-acetate.

Q1: What is a recommended starting point for an HPLC method (column and mobile phase) for separating methyl 4-methylindole-3-acetate?

A1: A robust starting point for analyzing moderately polar, aromatic compounds like methyl 4-methylindole-3-acetate is a reversed-phase HPLC (RP-HPLC) method. Reversed-phase chromatography is the most common mode used in HPLC due to its versatility in retaining a broad range of compounds based on hydrophobicity.[1][2]

Causality: Methyl 4-methylindole-3-acetate possesses a non-polar indole ring system and a more polar methyl ester group. This amphiphilic nature makes it ideally suited for retention on a non-polar stationary phase (like C18) with a polar mobile phase. The separation is driven by the hydrophobic interactions between the analyte and the stationary phase.

A reliable set of starting conditions is summarized in the table below.

Parameter	Recommended Starting Condition	Rationale & Key Considerations
Stationary Phase	C18 (Octadecylsilyl), 5 µm, 4.6 x 150-250 mm	C18 columns are the workhorse of reversed-phase HPLC, offering strong hydrophobic retention for a wide range of analytes.[2][3] A 5 µm particle size provides a good balance between efficiency and backpressure.
Mobile Phase	Acetonitrile:Water (60:40, v/v) with 0.1% Formic Acid	Acetonitrile often provides sharper peaks and lower backpressure than methanol.[4] The 60:40 ratio is a typical starting point for moderately polar compounds. Formic acid is added to control ionization and improve peak shape.[3][5]
Flow Rate	1.0 mL/min	This is a standard flow rate for a 4.6 mm internal diameter (i.d.) column and is a good starting point for method optimization.[3][4]
Column Temperature	30 °C	Maintaining a stable column temperature with an oven is crucial for reproducible retention times.[4][6] 30-40 °C is a common range to ensure efficiency and stability.
Detection Wavelength	280 nm (UV)	The indole ring common to this class of molecules exhibits strong UV absorbance around 280 nm, providing good sensitivity.[3][4][5]
Injection Volume	5-10 µL	This volume is typical for analytical scale HPLC and helps prevent column overload, which can cause peak distortion.[3][6]

Q2: Why is an acidic modifier, such as formic acid, essential for the mobile phase?

A2: Adding an acidic modifier to the mobile phase is critical for achieving sharp, symmetrical peaks and stable retention times for ionizable compounds like methyl 4-methylindole-3-acetate.[3][4] The primary reasons are rooted in controlling the ionization states of both the analyte and the stationary phase.

Scientific Rationale:

• Analyte Ionization Control: The indole nitrogen in the molecule can be protonated (become positively charged) at acidic pH. While methyl 4-methylindole-3-acetate is not strongly basic, controlling its ionization state is crucial. In reversed-phase, the non-ionized form is more hydrophobic and therefore better retained.[7] Maintaining a consistent, low pH ensures the analyte is in a single, non-ionized state, preventing the peak broadening that occurs when a compound exists in multiple forms during separation.[8]

• Suppression of Silanol Interactions: The most significant reason for using an acidic modifier is to suppress the negative impact of residual silanol groups (-Si-OH) on the silica-based stationary phase.[4][9][10] At a mid-range pH (approx. 4-7), these silanols can become ionized (-SiO⁻), creating negatively charged sites. These sites can interact electrostatically with any positively charged portion of the analyte, leading to a secondary retention mechanism. This "mixed-mode" interaction is slow and results in significant peak tailing.[11][12] By operating at a low pH (e.g., < 3.5), the silanol groups are fully protonated (neutral), minimizing these undesirable interactions and dramatically improving peak shape.[4][9]

Section 2: Troubleshooting and Optimizing Peak Shape

Poor peak shape is one of the most common issues in HPLC, directly impacting resolution and the accuracy of quantification.[13]

Q3: My peak for methyl 4-methylindole-3-acetate is tailing severely. What are the causes and how can I systematically troubleshoot this issue?

A3: Peak tailing is a classic problem, especially for compounds containing amine or indole groups, and it almost always points to undesirable secondary chemical interactions or physical problems in the system.[11][14][15] The most common cause is the interaction between the analyte and active sites on the column packing material.[10]

Troubleshooting Workflow:

The following diagram illustrates a logical workflow for diagnosing and resolving peak tailing.

Caption: A systematic workflow for diagnosing the root cause of peak tailing.

Detailed Experimental Protocols:

Protocol 1: Mobile Phase pH Adjustment

• Prepare Mobile Phase A: Add 1.0 mL of high-purity formic acid to 1 L of HPLC-grade water. This creates a 0.1% formic acid solution with a pH of approximately 2.7.[4]

• Prepare Mobile Phase B: Use HPLC-grade acetonitrile or methanol.

• Equilibrate: Flush the column with your new mobile phase composition (e.g., 60:40 B:A) for at least 15-20 minutes, or until the baseline is stable.

• Analyze: Inject your sample and observe the peak shape. The low pH should protonate residual silanols, significantly reducing tailing.[9]

Protocol 2: Testing for Column Overload

• Prepare a Diluted Sample: Serially dilute your current working sample solution by a factor of 10 and 100 using the mobile phase as the diluent.

• Inject and Compare: Inject the original concentration, the 1:10 dilution, and the 1:100 dilution.

• Evaluate: If the peak shape becomes significantly more symmetrical at lower concentrations, the original issue was column overload.[4][6] Adjust your standard operating procedure to use a lower sample concentration.

Q4: My peak is fronting. What does this indicate and how can I solve it?

A4: Peak fronting, where the leading edge of the peak is less steep than the trailing edge, is less common than tailing but typically points to a few specific problems.[14]

Cause	Explanation	Solution
Sample Overload (High Concentration)	Similar to tailing, injecting a very high concentration of the sample can saturate the stationary phase, leading to a distorted peak shape that can manifest as fronting.	Reduce sample concentration. Prepare a 10-fold dilution of your sample and re-inject. If the peak shape improves, overload was the issue.
Incompatible Sample Solvent	If the sample is dissolved in a solvent that is much stronger (less polar in RP-HPLC) than the mobile phase, the analyte will travel through the initial part of the column too quickly, causing distortion.	Dissolve the sample in the mobile phase. If solubility is an issue, use the weakest possible solvent that can fully dissolve the sample, and keep the injection volume small.
Column Degradation	A physical deformation of the column bed, such as a channel or void, can sometimes lead to peak fronting, although tailing is a more common symptom.	Reverse-flush the column with a compatible solvent. If this doesn't work, replace the column. Using a guard column can help extend the life of the main column.[14]

Section 3: Optimizing Resolution and Retention

Achieving adequate retention and separating the target analyte from impurities are the primary goals of any chromatographic method.

Q5: My analyte co-elutes with an impurity. How can I improve the resolution?

A5: Improving resolution requires altering the selectivity (α), efficiency (N), or retention factor (k) of the separation. The most powerful way to improve resolution is by changing the selectivity, which involves modifying the chemistry of the separation.[1]

Strategy 1: Optimize Mobile Phase Composition

• Adjust Organic Solvent Strength: In reversed-phase, decreasing the percentage of the organic solvent (e.g., from 60% to 50% acetonitrile) will increase the retention time of all non-polar compounds.[4] This increase in retention can often lead to better separation between closely eluting peaks. A general rule is that a 10% decrease in organic solvent can increase retention by 2- to 3-fold.[4]

• Switch Organic Solvent: Acetonitrile and methanol have different selectivities. If you are using acetonitrile, try substituting it with methanol at a slightly lower concentration (e.g., replace 60% ACN with ~70% MeOH to get similar overall retention). This can change the elution order and resolve co-eluting peaks.

Strategy 2: Employ Gradient Elution If your sample contains impurities with a wide range of polarities, an isocratic method may not be able to resolve them all effectively. A gradient elution, where the mobile phase composition changes over time, is a powerful tool.[6]

Example Gradient Protocol:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • Start at a low percentage of B (e.g., 30%) to retain early-eluting polar impurities.

  • Linearly increase to a high percentage of B (e.g., 90%) over 15-20 minutes to elute the main analyte and any late-eluting non-polar impurities.

  • Include a hold at high %B to wash the column, followed by re-equilibration at the starting conditions.

Strategy 3: Change the Stationary Phase Chemistry If mobile phase optimization is insufficient, the interaction between the analyte and the stationary phase must be changed. A C18 column separates primarily based on hydrophobicity. Switching to a column with a different retention mechanism can provide the necessary change in selectivity.[6]

• Phenyl-Hexyl Column: These columns contain a phenyl group, which can introduce π-π interactions with the aromatic indole ring of your analyte.[16][17] This provides a different selectivity compared to the purely hydrophobic interactions of a C18 column and is highly effective for separating aromatic compounds.[1][16]

Caption: Strategies for resolving co-eluting peaks in HPLC.

Q6: My retention times are unstable and drifting between injections. What are the most common causes?

A6: Retention time instability is a frequent problem that undermines the reliability of an analytical method. It usually points to a lack of equilibrium in the system or changes in the mobile phase or hardware.[6]

Cause	Troubleshooting Steps
Insufficient Column Equilibration	The column was not flushed with the mobile phase for a sufficient time before the first injection. This is especially true for gradient methods.
Mobile Phase Composition Change	The organic solvent (acetonitrile or methanol) can selectively evaporate over time, increasing the aqueous content and thus increasing retention times.[6]
Temperature Fluctuations	The laboratory ambient temperature is changing, or the column oven is not functioning correctly. A change of just 1°C can alter retention times by 1-2%.
Pump Malfunction or Leaks	Air bubbles in the pump or a leak in the system can cause the flow rate to be inconsistent, leading to fluctuating retention times.[18]

References

• Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. PubMed. [Link]

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. [Link]

• HPLC Tech Tip: Peak Tailing of Basic Analytes. Phenomenex. [Link]

• HPLC Peak Tailing. Axion Labs. [Link]

• Phenyl HPLC Columns Multiple Phases for Aromatic Compounds. MicroSolv. [Link]

• How to avoid the tailing problem of basic compounds in HPLC analysis?. uHPLCs. [Link]

• HPLC Column Selection Guide. Phenomenex. [Link]

• HPLC Column Selection: Core to Method Development (Part I). Welch Materials. [Link]

• What Causes Peak Tailing in HPLC?. Chrom Tech, Inc.. [Link]

• Separation of Indole on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences. [Link]

• Analysis for indole compounds in urine by high-performance liquid chromatography with fluorometric detection. PubMed. [Link]

• Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval. Chemical Engineering Transactions. [Link]

• Analyses of Indole Compounds in Sugar Cane (Saccharum officinarum L.) Juice by High Performance Liquid Chromatography and Liquid Chromatography-Mass Spectrometry after Solid-Phase Extraction. MDPI. [Link]

• HPLC Column Selection Guide. Welch Materials, Inc.. [Link]

• HPLC Gradient Retention of Tryptophan and its Metabolites on Three Stationary Phases in Context of Lipophilicity Assessment. Journal of Chromatographic Science, Oxford Academic. [Link]

• 4-Methylindole-3-acetic Acid | CAS#:52531-22-3. Chemsrc. [Link]

• Expert Guide to Troubleshooting Common HPLC Issues. AELAB. [Link]

• A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. PMC. [Link]

• Exploring the Role of pH in HPLC Separation. Moravek. [Link]

• Exploring the Role of pH in HPLC Separation. Veeprho. [Link]

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!. PharmaCores. [Link]

• Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. [Link]

• pH influence on the retention factor for the acid compounds. ResearchGate. [Link]

• HPLC Troubleshooting Guide. Crawford Scientific. [Link]

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• 1. HPLC Column Selection Guide | Phenomenex [phenomenex.com]
• 2. glsciencesinc.com [glsciencesinc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. veeprho.com [veeprho.com]
• 8. moravek.com [moravek.com]
• 9. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 10. hplc.eu [hplc.eu]
• 11. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 12. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]
• 13. Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! [pharmacores.com]
• 14. waters.com [waters.com]
• 15. chromtech.com [chromtech.com]
• 16. Phenyl HPLC Columns Multiple Phases for Aromatic Compounds - MICROSOLV Technology Corporation [mtc-usa.com]
• 17. welch-us.com [welch-us.com]
• 18. aelabgroup.com [aelabgroup.com]

troubleshooting low yield in methyl 4-methylindole-3-acetate esterification reactions

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific mechanistic pitfalls encountered during the esterification of 4-methylindole-3-acetic acid (4-Me-IAA).

The indole nucleus is notoriously sensitive to harsh acidic conditions, and the C4-methyl group introduces subtle steric and electronic effects that can exacerbate standard esterification issues. This guide provides field-proven, self-validating protocols to ensure high-yield conversions while maintaining the structural integrity of your substrate.

Diagnostic Workflow

Before altering your protocol, use the following diagnostic logic tree to identify the exact point of failure in your reaction or workup.

Diagnostic workflow for troubleshooting 4-Me-IAA methyl esterification yields.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q: My Fischer esterification reaction turns into a dark red/brown oil, and my yield is terrible. What is happening? A: You are observing acid-catalyzed degradation. The indole nucleus is highly electron-rich and prone to electrophilic attack, polymerization, and oxidation under strong acidic conditions (such as refluxing concentrated H₂SO₄) 1. The C4-methyl group does not provide enough steric shielding to prevent this. Solution: Switch to a milder acid catalyst or use the thionyl chloride (SOCl₂) method at lower temperatures to protect the indole ring 2.

Q: TLC shows complete consumption of the starting material, but after workup, my isolated yield is <40%. Where did my product go? A: Your product was likely hydrolyzed back to the carboxylic acid during the basic workup. Indole-3-acetic acid esters are surprisingly labile under mild alkaline conditions. Exposure to pH 9 or above for even a short period during NaHCO₃ washes can cause significant hydrolysis, washing your product into the aqueous waste [[3]](). Solution: Minimize contact time with aqueous bases. Use cold, dilute NaHCO₃ (5%) and separate the layers immediately.

Q: The reaction stalls at 60% conversion. How do I push the equilibrium? A: The Fischer-Speier esterification is an equilibrium process. The generation of water pushes the reaction backward. Solution: Use strictly anhydrous methanol in a large excess (10- to 100-fold) to drive the equilibrium toward the ester product 4.

Q: Is there a completely acid-free method for highly sensitive indole substrates? A: Yes. Steglich esterification using N,N'-Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP) operates under mild, non-acidic conditions, completely preventing indole ring degradation 5.

Validated Experimental Protocols

Protocol A: Mild Thionyl Chloride (SOCl₂) Mediated Esterification

System Validation: This is a self-validating, dehydrating system. SOCl₂ reacts with methanol to generate HCl in situ, which acts as the catalyst while simultaneously consuming any trace water, driving the reaction to completion without the harsh, oxidative conditions of refluxing sulfuric acid 2.

• Preparation: Suspend 4-methylindole-3-acetic acid (1.0 eq) in anhydrous methanol (0.2 M) at 0 °C (ice bath) under an inert atmosphere (N₂/Ar).

• Activation: Slowly add thionyl chloride (1.1–1.5 eq) dropwise with vigorous stirring 2.

  • Causality Note: Slow addition controls the exotherm and prevents localized concentration spikes of HCl that could trigger indole polymerization.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor completion by TLC or LC-MS.

• Quench: Once complete, carefully quench by the slow addition of cold saturated NaHCO₃ until gas evolution ceases 2.

  • Causality Note: Keeping the quench cold and brief minimizes the risk of alkaline hydrolysis of the newly formed ester 3.

• Isolation: Extract with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Steglich Esterification (DCC/DMAP)

System Validation: This method is entirely non-acidic, making it the gold standard for substrates that polymerize or degrade easily 5.

• Preparation: Dissolve 4-methylindole-3-acetic acid (1.0 eq) in anhydrous dichloromethane (DCM).

• Reagent Addition: Add anhydrous methanol (5.0 eq) and DMAP (0.1 eq) 5.

• Coupling: Cool the mixture to 0 °C and add DCC (1.1 eq) portion-wise.

• Reaction: Stir at room temperature for 4–6 hours.

  • Causality Note: DCC activates the carboxylic acid by forming an O-acylisourea intermediate. DMAP acts as an acyl transfer catalyst. Because no acid is present, the indole ring remains completely intact.

• Filtration: Filter off the precipitated dicyclohexylurea (DCU) by-product.

• Isolation: Wash the organic filtrate sequentially with 0.5 M HCl (to remove DMAP), saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.

Quantitative Method Comparison

Esterification Method	Reagents	Temperature	Reaction Time	Typical Yield	Risk of Indole Degradation	Risk of Workup Hydrolysis
Fischer-Speier	MeOH, conc. H₂SO₄	Reflux (65 °C)	4–8 hours	40–60%	High	Medium
In situ HCl	MeOH, SOCl₂	0 °C to RT	2–4 hours	80–90%	Low	Medium
Steglich Coupling	MeOH, DCC, DMAP	0 °C to RT	4–6 hours	85–95%	None	Low

Sources

• 1. Sciencemadness Discussion Board - Indole 3 acetic acid -> methyl indole acetate - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Matrix Effects in the LC-MS Analysis of Methyl 4-Methylindole-3-Acetate

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with matrix effects during the liquid chromatography-mass spectrometry (LC-MS) analysis of methyl 4-methylindole-3-acetate. As a methylated auxin derivative, this analyte is often measured in complex biological matrices such as plant tissues, plasma, or urine, where co-eluting endogenous components can significantly compromise data quality. This document provides in-depth, field-proven insights and step-by-step protocols to diagnose, troubleshoot, and mitigate these effects, ensuring the accuracy and reproducibility of your results.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Problem

This section addresses the fundamental concepts of matrix effects and how to recognize their impact on your analysis.

Q1: What are matrix effects, and why are they a critical concern for my methyl 4-methylindole-3-acetate analysis?

A: The "matrix" refers to all components in your sample apart from the analyte of interest, methyl 4-methylindole-3-acetate.[1] In biological samples, this includes salts, lipids, phospholipids, proteins, and other small molecules.[1][2] Matrix effects are the alteration of your analyte's signal—either suppression or enhancement—caused by these co-eluting matrix components interfering with the ionization process in the mass spectrometer's source.[3]

This is a critical issue because electrospray ionization (ESI), a common technique for analytes like yours, is highly susceptible to these effects. The ionization process relies on a finite amount of charge and surface area on evaporating droplets in the ion source.[4] When matrix components co-elute with your analyte, they compete for this charge, which can lead to a reduced signal for your analyte (ion suppression) or, less commonly, an increased signal (ion enhancement).[1][3] The ultimate consequence is inaccurate and unreliable quantification, reduced sensitivity, and poor method reproducibility.[2][5]

Q2: How do I know if matrix effects are impacting my results? What are the common symptoms?

A: The symptoms of matrix effects can be subtle or dramatic and often manifest as:

• Poor Reproducibility: You may observe high variability in analyte response across different samples, especially between calibration standards prepared in a clean solvent and those in a biological matrix.[5]

• Inaccurate Quantification: Results may be significantly under- or overestimated.[2] Spike-and-recovery experiments often yield poor recovery rates that cannot be explained by extraction inefficiency alone.

• Inconsistent Internal Standard Response: If you are using an internal standard, its peak area may vary significantly between samples.

• Shifting Retention Times: While less direct, severe matrix buildup can affect the column's performance over time, leading to retention time shifts.[2]

• Loss of Sensitivity: Your assay's limit of quantification (LOQ) may be higher in matrix samples compared to solvent standards.[2]

If you observe any of these issues, a systematic investigation of matrix effects is warranted.

Q3: What is the difference between ion suppression and ion enhancement?

A: Both are types of matrix effects, referring to the direction of the signal change.

• Ion Suppression: This is the more common phenomenon where co-eluting matrix components reduce the ionization efficiency of the target analyte, leading to a weaker signal.[1][3] This can be caused by competition for charge, alteration of droplet surface tension which hinders solvent evaporation, or co-precipitation of the analyte with non-volatile matrix components.[3][4]

• Ion Enhancement: This is a less frequent effect where matrix components increase the ionization efficiency of the analyte, resulting in a stronger signal. The mechanisms are less understood but may involve the matrix components improving the desolvation process or reducing analyte neutralization in the gas phase.[3]

Both effects are detrimental to quantitative accuracy. The degree of suppression or enhancement can be quantified using a metric called the Matrix Factor (MF), which is detailed in the next section.

Section 2: Diagnostic Workflow - Identifying and Quantifying the Effect

Before you can fix the problem, you must understand its nature and magnitude. This section provides protocols for diagnosing matrix effects.

Q4: How can I quantitatively measure the matrix effect for my specific sample type?

A: The most direct way to quantify the extent of matrix effects is by calculating the Matrix Factor (MF) using a post-extraction spike experiment.[2][6] This involves comparing the analyte's response in a blank matrix extract that has been spiked after extraction to its response in a clean solvent.

• Prepare Two Sets of Samples:

  • Set A (Analyte in Matrix): Process at least six different lots of your blank biological matrix (e.g., plasma, plant extract) through your entire sample preparation procedure (e.g., LLE, SPE). After the final evaporation step, reconstitute the dried extract with a known concentration of methyl 4-methylindole-3-acetate in reconstitution solution.

  • Set B (Analyte in Solvent): Prepare a solution of methyl 4-methylindole-3-acetate in the clean reconstitution solvent at the exact same concentration as used for Set A.

• Analyze and Calculate:

  • Inject both sets of samples into the LC-MS system.

  • Calculate the average peak area for your analyte from both sets.

  • Calculate the Matrix Factor using the following formula: MF = (Mean Peak Area in Set A) / (Mean Peak Area in Set B)

• Interpret the Results: Use the table below to interpret the calculated MF value.

Matrix Factor (MF) Value	Interpretation	Severity of Matrix Effect
MF = 1.0	No matrix effect	None
0.8 < MF < 1.2	Acceptable/Minor matrix effect	Low
0.5 < MF ≤ 0.8	Significant ion suppression	Moderate
MF ≤ 0.5	Severe ion suppression	High
MF ≥ 1.2	Significant ion enhancement	Moderate to High

This quantitative assessment is a crucial step in method validation as recommended by regulatory agencies and is essential for developing a robust bioanalytical method.[6][7]

Q5: How can I identify when during my chromatographic run suppression is occurring?

A: A post-column infusion experiment is an excellent qualitative tool to visualize the regions of ion suppression or enhancement across your entire chromatographic gradient.[8][9] This helps determine if your analyte is co-eluting with an interfering region.

• System Setup:

  • Use a T-junction to connect the outlet of your LC column to both a syringe pump and the MS ion source.

  • Prepare a solution of methyl 4-methylindole-3-acetate in your mobile phase at a concentration that gives a stable and high-intensity signal (e.g., 100-200 ng/mL).

  • Load this solution into the syringe pump.

• Execution:

  • Start infusing the analyte solution at a low, constant flow rate (e.g., 5-10 µL/min) directly into the MS. This should create a stable, elevated baseline signal for your analyte's MRM transition.[10]

  • Once the baseline is stable, inject a blank, extracted sample matrix onto the LC column and begin your standard chromatographic run.

• Data Analysis:

  • Monitor the analyte's signal throughout the run. Any sharp drops or "dips" in the baseline indicate retention times where matrix components are eluting and causing ion suppression .[9] Any rises indicate regions of ion enhancement .

  • Compare the retention time of these suppression zones to the retention time of methyl 4-methylindole-3-acetate in a standard injection. If they overlap, you have confirmed co-elution as the cause of your matrix effect.

Diagram of the post-column infusion experimental setup.

Section 3: Troubleshooting Guides - Strategies for Mitigation

Once you have diagnosed the problem, you can select the appropriate strategy to eliminate or compensate for it. The approaches are generally categorized into three areas: Sample Preparation, Chromatographic Separation, and Internal Standardization.

Decision tree for selecting a matrix effect mitigation strategy.

Strategy 1: Optimizing Sample Preparation

Improving sample cleanup is the most effective way to physically remove interfering matrix components before they enter the LC-MS system.[11][12]

A: For severe matrix effects, simple methods like protein precipitation (PPT) are often insufficient because they fail to remove key interferences like phospholipids.[12] You should employ more selective techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) .[1][8]

• Liquid-Liquid Extraction (LLE): This technique partitions your analyte between your aqueous sample and an immiscible organic solvent. Since methyl 4-methylindole-3-acetate is a relatively nonpolar molecule, LLE with a solvent like methyl tert-butyl ether (MTBE) or ethyl acetate can be highly effective. Adjusting the pH of the aqueous phase can further improve selectivity.[12]

• Solid-Phase Extraction (SPE): SPE is often the most powerful cleanup technique.[11] It uses a solid sorbent in a cartridge to retain either the analyte (while matrix washes through) or the interferences (while the analyte passes through). For your analyte, a reverse-phase (e.g., C18) or mixed-mode sorbent would likely provide the best results.

• Sample Preparation: To 200 µL of sample (e.g., plasma), add 50 µL of internal standard solution and vortex.

• pH Adjustment (Optional but Recommended): Adjust the sample pH. Since indoleacetic acid derivatives are weakly acidic, acidifying the sample to a pH ~2 units below the pKa will ensure it is in a neutral form, enhancing its extraction into an organic solvent.[12]

• Extraction: Add 1 mL of an appropriate organic solvent (e.g., ethyl acetate). Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 4000 rpm for 5 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean tube.

• Evaporation & Reconstitution: Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of your mobile phase.

Technique	Pros	Cons	Best For	Typical MF Improvement
Protein Precipitation (PPT)	Fast, simple, inexpensive	Least effective cleanup, high levels of phospholipids remain[10][12]	High-throughput screening where some matrix effect is tolerable	Low (MF might improve from 0.4 to 0.6)
Liquid-Liquid Extraction (LLE)	Good removal of salts and polar interferences, relatively inexpensive	Can be labor-intensive, solvent selection is critical	Moderately complex matrices (e.g., urine, plasma)	Moderate (MF might improve from 0.4 to >0.8)
Solid-Phase Extraction (SPE)	Highly selective, excellent removal of interferences, can concentrate analyte[1][11]	More expensive, requires method development	Very complex matrices (e.g., tissue homogenates, plant extracts)	High (MF might improve from 0.4 to >0.9)

Strategy 2: Enhancing Chromatographic Separation

If your post-column infusion analysis shows that your analyte co-elutes with a suppression zone, you can often solve the problem by improving the chromatographic separation.[1][10]

A: The goal is to shift the retention time of your analyte so it elutes in a "cleaner" region of the chromatogram.

• Modify the Gradient: Altering the slope of your mobile phase gradient can significantly change selectivity. Try making the gradient shallower to increase the separation between your analyte and the interfering peaks.[10]

• Change the Stationary Phase: If modifying the gradient isn't enough, switching to a column with a different chemistry can provide a completely different elution profile. For an indole derivative, if you are using a standard C18 column, consider trying a Phenyl-Hexyl or a Biphenyl phase, which offer different (π-π) interactions and can be very effective for aromatic compounds.[10]

• Adjust Flow Rate: Lowering the flow rate can sometimes improve ionization efficiency and increase the time between eluting peaks, potentially resolving your analyte from the suppression zone.[10]

Strategy 3: The Gold Standard for Compensation

Sometimes, even with the best sample prep and chromatography, some level of matrix effect is unavoidable, especially with sample-to-sample variability.

A: The most robust and widely accepted solution is to use a stable isotope-labeled internal standard (SIL-IS) .[1][3][13] A SIL-IS is a version of your analyte where several atoms have been replaced with heavy isotopes (e.g., ²H, ¹³C, ¹⁵N).

Why it works: A SIL-IS is chemically and physically almost identical to your analyte.[13] It will therefore co-elute perfectly and experience the exact same degree of ion suppression or enhancement in the ion source.[10] Because the mass spectrometer can distinguish between the light (analyte) and heavy (SIL-IS) versions, you quantify using the ratio of their peak areas. Since both signals are suppressed or enhanced by the same factor, this ratio remains constant and accurate, effectively canceling out the matrix effect.

For methyl 4-methylindole-3-acetate, an ideal SIL-IS would be, for example, methyl 4-methylindole-3-acetate-d₃ (with three deuterium atoms on the methyl ester group) or ¹³C₆-methyl 4-methylindole-3-acetate (with six ¹³C atoms in the indole ring). It is important to verify that the deuterium labeling does not cause a slight chromatographic shift, which could compromise its ability to perfectly compensate for the matrix effect.[13]

Strategy 4: Other Practical Approaches

A: Yes, in specific situations, two other methods can be considered:

• Sample Dilution: This is a straightforward "dilute-and-shoot" approach.[14] By diluting your sample extract (e.g., 10-fold, 50-fold) with the initial mobile phase, you reduce the concentration of both the analyte and the interfering matrix components.[4] This can significantly reduce the matrix effect. However, the relationship is logarithmic, meaning a 10-fold dilution might only halve the suppression, not reduce it by 90%.[4] This strategy is only viable if your analyte concentration is high enough to remain well above the LOQ after dilution.[14]

• Matrix-Matched Calibration: This involves preparing your entire calibration curve in a pooled, blank matrix extract that is identical to your samples.[1] This forces the calibrators to experience the same matrix effect as the unknown samples, which can correct for consistent ion suppression. However, this approach does not account for the variability in matrix effects between different individual samples or lots and requires a reliable source of analyte-free blank matrix.[11]

Section 4: Summary and Key Recommendations

The following workflow provides a comprehensive guide to addressing matrix effects in your analysis of methyl 4-methylindole-3-acetate.

Comprehensive workflow for troubleshooting matrix effects.

Final Recommendation: A multi-pronged approach is often the most effective. Start with an efficient sample preparation method like SPE to remove the bulk of interferences. Fine-tune your chromatography to separate your analyte from any remaining suppression zones. Finally, for the highest level of confidence and accuracy, especially in regulated environments, always incorporate a stable isotope-labeled internal standard .

References

• MDPI. (2023). LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study. Available at: [Link]

• ACS Publications. (2011). Reduction of Matrix Effects in Liquid Chromatography–Electrospray Ionization–Mass Spectrometry by Dilution of the Sample Extracts: How Much Dilution is Needed? Available at: [Link]

• PMC. (n.d.). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Available at: [Link]

• Longdom Publishing. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Available at: [Link]

• LCGC International. (n.d.). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. Available at: [Link]

• Phenomenex. (2026). Matrix Effects: Causes and Solutions in Analysis. Available at: [Link]

• LCGC International. (2025). Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. Available at: [Link]

• Taylor & Francis Online. (2017). Matrix Effects and Application of Matrix Effect Factor. Available at: [Link]

• AMSbiopharma. (2025). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. Available at: [Link]

• PubMed. (1981). Double-standard isotope dilution assay. I. Quantitative assay of indole-3-acetic acid. Available at: [Link]

• Chromatography Online. (2014). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Available at: [Link]

• LCGC International. (2026). An Uncommon Fix for LC–MS Ion Suppression. Available at: [Link]

• ResearchGate. (n.d.). Determination of 4‐chloroindole‐3‐acetic acid methyl ester in Lathyrus, Vicia and Pisum by gas chromatography – mass spectrometry. Available at: [Link]

• LCGC North America. (n.d.). Ion Suppression in LC–MS–MS — A Case Study. Available at: [Link]

• MDPI. (2023). Stable Isotope Dilution Analysis (SIDA) to Determine Metabolites of Furan and 2-Methylfuran in Human Urine Samples: A Pilot Study. Available at: [Link]

• PMC. (2024). Assessment of matrix effect in quantitative LC-MS bioanalysis. Available at: [Link]

• ResearchGate. (2020). Practical optimization of liquid chromatography/mass spectrometry conditions and pretreatment methods toward the sensitive quantification of auxin in plants. Available at: [Link]

• Frontiers. (n.d.). Comparative LC-MS/MS-based profiling of phytohormones: a unified analytical approach across diverse plant matrices. Available at: [Link]

• PubMed. (2020). Practical optimization of liquid chromatography/mass spectrometry conditions and pretreatment methods toward the sensitive quantification of auxin in plants. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. Available at: [Link]

• ACS Publications. (2021). Correction of Matrix Effects for Reliable Non-target Screening LC–ESI–MS Analysis of Wastewater. Available at: [Link]

• NRC Publications Archive. (2013). Reduction of measurement uncertainty by experimental design in high- order (double, triple, and quadruple) isotope dilution. Available at: [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. Available at: [Link]

• African Journals Online. (2023). Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. Available at: [Link]

• Ovid. (n.d.). Importance of matrix effects in LC–MS/MS... : Bioanalysis. Available at: [Link]

• AAPS. (2015). Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. Available at: [Link]

• International Journal of Research and Technology. (n.d.). Bioanalytical method development and validation of LC-ESI-MS/MS for estimation of Terazosin Hydrochloride Dihydrate in K3EDTA hu. Available at: [Link]

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• 14. chromatographyonline.com [chromatographyonline.com]

thermal and photostability of methyl 4-methylindole-3-acetate under UV light

A Guide to Investigating Thermal and Photostability Under UV Light

Welcome to the technical support guide for methyl 4-methylindole-3-acetate. This document is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling and testing this indole derivative. Given that specific stability data for methyl 4-methylindole-3-acetate is sparse, this guide synthesizes field-proven insights and data from closely related indole compounds, such as indole-3-acetic acid (IAA) and its esters, to provide a robust framework for your experiments.

The indole nucleus is notoriously susceptible to degradation, particularly from oxidation and light exposure.[1] Understanding these liabilities is critical for ensuring data integrity, from initial synthesis and purification to final biological assays. This guide provides troubleshooting workflows, detailed experimental protocols, and answers to frequently asked questions to ensure the reliability and reproducibility of your results.

Section 1: Core Stability Principles & FAQs

This section addresses the fundamental factors that govern the stability of methyl 4-methylindole-3-acetate.

Question: What are the primary factors that influence the stability of methyl 4-methylindole-3-acetate?

Answer: The stability of indole compounds is a multifactorial issue. For methyl 4-methylindole-3-acetate, you must control for the following four factors:

• Light Exposure: The indole ring is a chromophore that absorbs UV light, making it highly susceptible to photodegradation.[1] This is often the most significant factor leading to sample degradation. Direct exposure to sunlight or even ambient laboratory light can initiate photo-oxidative processes.

• Temperature: Elevated temperatures accelerate the rate of all chemical reactions, including degradation. While thermal degradation may be less pronounced than photodegradation at ambient temperatures, it becomes a significant factor during long-term storage or in heated experimental conditions.[1]

• Presence of Oxygen: The electron-rich indole ring is prone to oxidation.[1] Dissolved oxygen in solvents or exposure to air can lead to the formation of colored degradation products and a loss of compound integrity.

• Solvent and pH: The choice of solvent can dramatically impact stability. Protic solvents, like alcohols, have been shown to enhance the photostability of some indole derivatives by deactivating the excited triplet state, a key intermediate in photodegradation.[2] Conversely, extreme pH values can catalyze the hydrolysis of the methyl ester group or promote other degradation pathways.[1]

Question: What are the likely degradation pathways for methyl 4-methylindole-3-acetate under UV light?

Answer: Based on studies of indole-3-acetic acid (IAA) and other indoles, degradation under UV light, especially in the presence of oxygen, likely proceeds through several pathways. The primary mechanism is photo-oxidation.

The process begins with the absorption of UV photons, promoting the indole to an excited state. This can lead to the formation of highly reactive intermediates that react with oxygen to form various oxidized products. Key degradation products for IAA include 3-hydroxymethyloxindole and 3-methyleneoxindole.[3] It is plausible that methyl 4-methylindole-3-acetate follows a similar pathway, leading to the oxidative fracture of the indole ring.[4]

Below is a generalized diagram illustrating potential degradation routes.

Caption: Generalized photo-oxidative degradation pathway for an indole derivative.

Section 2: Troubleshooting Guide for Experimental Issues

This section provides structured solutions to common problems encountered during the analysis and handling of methyl 4-methylindole-3-acetate.

Issue 1: Appearance of Multiple or Distorted Peaks in HPLC/LC-MS Analysis

Symptom: You inject a sample expected to be pure, but the chromatogram shows multiple peaks, peak fronting, or broad, tailing peaks.

Causality: This is one of the most common indicators of compound instability. The extra peaks are often degradation products, while distorted peak shapes can result from interactions with the analytical system or degradation occurring during the analysis itself.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected HPLC/LC-MS results.

Data Interpretation Table

Observation	Potential Cause	Recommended Solution
Peak Fronting or Splitting	Solvent Mismatch: Sample is dissolved in a solvent much stronger than the initial mobile phase (e.g., 100% ACN into 95% water).[5]	Dissolve the sample in the initial mobile phase or a weaker solvent. Reduce injection volume.
New Peaks Appear Over Time	Degradation in Autosampler: The sample is degrading while sitting in the autosampler vial due to light or temperature.[1]	Use amber HPLC vials or wrap clear vials in aluminum foil. Use a cooled autosampler if available. Prepare fresh samples just before analysis.
Broad Peaks, Poor Resolution	On-Column Degradation: The compound is unstable under the mobile phase conditions (e.g., acidic pH).[1]	Buffer the mobile phase to a neutral pH if chromatography allows. Increase the column temperature (e.g., to 40°C) to improve peak shape.[5]
Multiple Peaks in Fresh Sample	Impure Starting Material: The compound was not pure to begin with.[6]	Verify purity using an orthogonal method (e.g., NMR, TLC). If impure, purify by recrystallization or column chromatography.[6]

Issue 2: Discoloration of Solid Compound or Solutions

Symptom: The typically off-white or pale solid, or a clear stock solution, develops a yellow, pink, or brownish tint over time.

Causality: Color change is a classic indicator of indole oxidation.[1] The formation of conjugated oligomers or specific oxidized species leads to the absorption of visible light, appearing as color.

Solutions:

• Inert Atmosphere: For long-term storage of the solid compound, store under an inert atmosphere (argon or nitrogen) to prevent oxidation.

• Light Protection: Always store both solid and solution samples protected from light. Use amber-colored vials or wrap containers in aluminum foil.[1]

• Low Temperature: Store stock solutions at -20°C or -80°C to minimize both thermal degradation and oxidation rates.[1]

• Antioxidants: For some applications, adding an antioxidant like butylated hydroxytoluene (BHT) to solutions can be effective. Caution: Always run a control to ensure the antioxidant does not interfere with your downstream assay.

Section 3: Key Experimental Protocols

These protocols provide a validated starting point for assessing the stability of methyl 4-methylindole-3-acetate.

Protocol 1: Forced Photostability Degradation Study (ICH Q1B Guideline)

This protocol is designed to evaluate the intrinsic photostability of the compound by exposing it to controlled light conditions.[7][8]

Objective: To determine if UV/Vis light exposure causes significant degradation and to identify major degradation products.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of methyl 4-methylindole-3-acetate in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Prepare two sets of identical samples in chemically inert, transparent containers (e.g., quartz cuvettes or clear glass vials).

  • Test Sample: One set of samples will be exposed to light.

  • Dark Control: Wrap the second set of samples completely in aluminum foil. This control is crucial to distinguish between photodegradation and thermal degradation.[8]

• Light Exposure:

  • Place both the test and dark control samples in a photostability chamber.

  • Expose the samples to a light source that provides both cool white fluorescent and near-UV lamps.

  • The standard exposure according to ICH Q1B guidelines is an overall illumination of not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt hours/square meter.[7]

  • Monitor the temperature inside the chamber to ensure it does not cause significant thermal degradation.

• Time Points and Analysis:

  • Withdraw aliquots from both the test and dark control samples at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

  • Analyze the samples immediately by a stability-indicating HPLC-UV or LC-MS method (see Protocol 2).

  • Calculate the percentage of remaining parent compound and the formation of any degradation products by comparing peak areas.

• Data Evaluation:

  • Compare the degradation of the light-exposed sample to the dark control. Significant degradation in the test sample with minimal change in the dark control confirms photolability.

Protocol 2: General-Purpose HPLC-UV Method for Stability Monitoring

Objective: To separate the parent compound from potential degradation products and quantify its purity over time.

Methodology:

• Instrumentation: A standard HPLC system with a UV detector and a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • UV Detection: Monitor at the λmax of methyl 4-methylindole-3-acetate (typically around 280 nm for indoles). A photodiode array (PDA) detector is recommended to assess peak purity and identify the λmax of new peaks.

Gradient Elution Table

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
15.0	10	90
17.0	10	90
17.1	90	10
20.0	90	10

System Suitability: Before running samples, ensure the system is equilibrated. Inject a standard solution multiple times to confirm consistent retention times and peak areas (RSD < 2%). This method should be validated to prove it is "stability-indicating," meaning it can resolve the parent peak from all significant degradation product peaks.

References

• Szczepanik, B., & Borowicz, P. (2015). Solvent-Induced Changes in Photophysics and Photostability of Indole-Naphthyridines. The Journal of Physical Chemistry A, 119(12), 2836–2844. [Link]

• Arora, P. K., et al. (2015). Microbial Degradation of Indole and Its Derivatives. Applied Microbiology and Biotechnology, 99(2), 585-595. Available via ResearchGate. [Link]

• Wang, J., et al. (2020). Determination of photostability and photodegradation products of indomethacin in aqueous media. Environmental Science and Pollution Research, 27(1), 833-842. Available via ResearchGate. [Link]

• Arora, P. K. (2015). Microbial Degradation of Indole and Its Derivatives. SciSpace. [Link]

• Stobaugh, J. F., et al. (1983). Factors affecting the stability of fluorescent isoindoles derived from reaction of o-phthalaldehyde and hydroxyalkylthiols with primary amines. Analytical Biochemistry, 135(2), 495-504. [Link]

• ACS Publications. (2024). Unraveling the Photoionization Dynamics of Indole in Aqueous and Ethanol Solutions. The Journal of Physical Chemistry B. [Link]

• Miller, J. M., et al. (2014). Enhancement of Indole-3-Acetic Acid Photodegradation by Vitamin B6. Plant Signaling & Behavior, 9(10), e970333. [Link]

• European Medicines Agency. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

• ICH. (1996). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS Q1B. [Link]

• Leveau, J. H. J., et al. (2024). Degradation of indole-3-acetic acid by plant-associated microbes. bioRxiv. [Link]

• Thiageswaran, S. (2025). Troubleshooting Double Peaks in Indole-3-Carbinol Chromatography. Separation Science. [Link]

• Tociu, C., et al. (2008). Photostability and photolability of Dissolved Organic Matter (DOM) in lake and groundwater. AperTO - Archivio Istituzionale Open Access dell'Università di Torino. [Link]

• Sun, W., et al. (2024). Response and degradation of indole-3-aceticacid by the plant growth-promoting rhizobacteria Variovorax boronicumulans. Archives of Microbiology, 206(2), 65. [Link]

• Chen, X. J., et al. (2012). Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC–MS. Journal of Chromatographic Science, 51(7), 649-655. [Link]

• Ao, Y., et al. (2022). Screening, identification, and degradation characteristics of 3-methylindole degrading bacteria. Frontiers in Microbiology, 13, 1039239. [Link]

• Tuli, R., & Moyed, H. S. (1967). Inhibitory oxidation products of indole-3-acetic Acid: 3-hydroxymethyloxindole and 3-methyleneoxindole as plant metabolites. Plant Physiology, 42(3), 425-430. [Link]

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• 4. researchgate.net [researchgate.net]
• 5. sepscience.com [sepscience.com]
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• 7. ema.europa.eu [ema.europa.eu]
• 8. database.ich.org [database.ich.org]

Technical Support Center: Optimizing Esterase Cleavage of Methyl 4-Methylindole-3-Acetate

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the enzymatic hydrolysis of methyl 4-methylindole-3-acetate. It is designed as a practical resource, combining foundational principles with troubleshooting strategies to address common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction when an esterase cleaves methyl 4-methylindole-3-acetate?

Esterases are a class of hydrolase enzymes that catalyze the cleavage (hydrolysis) of ester bonds. In this specific case, the esterase facilitates the addition of a water molecule across the ester linkage in methyl 4-methylindole-3-acetate. This reaction yields two products: 4-methylindole-3-acetic acid and methanol.[1][2] The production of the carboxylic acid will cause a decrease in the pH of the reaction medium if the solution is not adequately buffered.[3]

Q2: Which type of esterase is a good starting point for cleaving this substrate?

Porcine Liver Esterase (PLE) is an excellent and widely used biocatalyst for the hydrolysis of a broad range of esters, including those used in organic synthesis.[4][5] Its broad substrate specificity and commercial availability make it a robust choice for initial screening and optimization experiments.[6] While other microbial or recombinant esterases may offer higher specificity or activity, PLE provides a reliable and cost-effective baseline.[4]

Q3: What are the critical parameters that I need to control for successful optimization?

The efficiency of enzymatic reactions is highly sensitive to environmental conditions. For esterase-mediated cleavage, the most critical parameters to control are:

• pH: The activity of an esterase is strongly dependent on the pH of the buffer system, as it affects the ionization state of amino acid residues in the active site.[7]

• Temperature: Reaction rates typically increase with temperature up to an optimum, after which the enzyme begins to denature and lose activity.[8][9]

• Substrate and Enzyme Concentration: These factors directly influence the reaction kinetics, which generally follow the Michaelis-Menten model.

• Co-solvents: Due to the potential for low aqueous solubility of indole derivatives, the use of organic co-solvents may be necessary but must be carefully managed to avoid enzyme inactivation.[10][11]

Q4: How can I monitor the reaction progress and quantify the results?

The most reliable method for monitoring this specific reaction is through chromatographic techniques.

• High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC/MS/MS): These methods allow for the precise separation and quantification of the substrate (methyl 4-methylindole-3-acetate) and the product (4-methylindole-3-acetic acid).[12][13] By taking time-point samples from the reaction, you can accurately determine the reaction rate.

• pH-Stat Titration: Since the reaction produces an acid, the progress can be monitored by the continuous addition of a base (e.g., NaOH) to maintain a constant pH. The rate of base consumption is directly proportional to the rate of ester hydrolysis.[3]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems that may arise during your experiments.

Problem Area 1: Low or No Reaction Yield

Q: My reaction shows very little or no conversion of the substrate. What are the first things I should check?

This is a common issue that can usually be resolved by systematically verifying your experimental setup.

• Confirm Enzyme Activity: Before testing your specific substrate, always validate the activity of your esterase stock with a standard chromogenic substrate, such as p-nitrophenyl acetate (p-NPA) or p-nitrophenyl butyrate (p-NPB).[7][8] This will confirm that your enzyme is active and that your buffer conditions are generally suitable for catalysis.

• Verify Buffer pH: Use a calibrated pH meter to confirm the pH of your reaction buffer. Esterase activity is highly sensitive to pH, and an incorrect pH is a frequent cause of reaction failure.[7][10] Most esterases, including PLE, function optimally in a neutral to slightly alkaline range (pH 7.0–8.5).[11][14]

• Check Incubation Temperature: Ensure your incubator, water bath, or heating block is set to and maintaining the correct temperature. While the optimal temperature can vary, starting in the range of 25–40°C is advisable for many common esterases.[15][16]

• Assess Substrate Integrity: Verify the purity and integrity of your methyl 4-methylindole-3-acetate. If the compound has degraded, no reaction will occur.

Problem Area 2: Substrate Solubility

Q: Methyl 4-methylindole-3-acetate is not fully dissolving in my aqueous buffer, leading to a cloudy suspension. How can I resolve this?

Poor substrate solubility is a major obstacle for many organic compounds in enzymatic assays.

• Introduce a Co-solvent: You can improve solubility by adding a small percentage of a water-miscible organic solvent to your reaction buffer.

  • Recommended Solvents: Methanol, ethanol, and dimethyl sulfoxide (DMSO) are commonly used. At low concentrations (<10%), methanol often has a minimal destabilizing effect on esterase activity.[10][11]

  • Optimization is Key: The tolerance of esterases to organic solvents varies significantly. It is critical to perform a solvent tolerance study by measuring enzyme activity at different co-solvent concentrations (e.g., 1%, 2%, 5%, 10% v/v).[10] High concentrations of solvents like acetone can be highly denaturing.[10][11]

• Prepare a Concentrated Stock: Dissolve the substrate in a suitable 100% organic solvent (e.g., methanol or DMSO) to create a concentrated stock solution. Then, add a small volume of this stock to the aqueous buffer to achieve the final desired substrate concentration, ensuring the final percentage of the organic solvent remains low and within the enzyme's tolerance limit.

Problem Area 3: Reaction Stalling or Rate Decrease

Q: My reaction starts efficiently but then slows down or stops completely before reaching full conversion. What is happening?

This behavior typically points to either enzyme instability or inhibition.

• Product Inhibition: As the concentration of the product (4-methylindole-3-acetic acid) increases, it can bind to the enzyme's active site, competing with the substrate and slowing the reaction rate.[17] To test for this, you can run an experiment where you "spike" a fresh reaction with a known concentration of the product and observe if the initial rate is lower.

• Enzyme Instability: The enzyme may not be stable under your specific reaction conditions over the entire course of the experiment. This can be exacerbated by non-optimal pH, temperature, or the presence of co-solvents.[8][9] You can assess enzyme stability by pre-incubating the esterase under the reaction conditions (without the substrate) for varying lengths of time and then measuring the residual activity.[8]

• pH Shift: The production of a carboxylic acid will lower the pH of the reaction mixture. If your buffer capacity is insufficient, the resulting pH drop can move the enzyme out of its optimal activity range, causing the reaction to slow or stop.[3] Consider using a higher concentration buffer (e.g., 100-200 mM) to prevent significant pH changes.

Troubleshooting Logic Diagram

The following diagram outlines a logical workflow for diagnosing and resolving low reaction yields.

Caption: A decision tree for troubleshooting low esterase reaction yield.

Experimental Protocols & Data

Data Summary: Recommended Starting Conditions

The table below provides a set of validated starting parameters for your optimization experiments. These are based on typical conditions for Porcine Liver Esterase but should be systematically optimized for your specific setup.

Parameter	Recommended Starting Value	Range for Optimization	Rationale & Key Considerations
Enzyme	Porcine Liver Esterase (PLE)	N/A	Broad specificity, commercially available, and robust.[6]
Buffer	Sodium Phosphate	Phosphate, Tris-HCl	Phosphate buffers are common and effective in the neutral pH range.[7]
Buffer pH	7.5	6.0 – 8.5	Esterases typically show maximal activity in the neutral to alkaline range.[8][10]
Temperature	30°C	25°C – 50°C	Balances reaction rate with enzyme stability. Higher temperatures risk denaturation.[9][15]
Substrate Conc.	1 mM	0.1 – 10 mM	Start below the suspected Kₘ. Test higher concentrations to check for substrate inhibition.[18]
Co-solvent	2% (v/v) Methanol	0 – 10% (v/v)	Aids substrate solubility with minimal initial impact on enzyme activity.[10]

Protocol 1: Standard Assay for Esterase Cleavage

This protocol describes a single time-point assay to determine the initial rate of hydrolysis.

• Reagent Preparation:

  • Buffer: Prepare a 100 mM sodium phosphate buffer and adjust the pH to 7.5 using a calibrated meter.

  • Substrate Stock (100 mM): Dissolve an appropriate amount of methyl 4-methylindole-3-acetate in 100% methanol.

  • Enzyme Stock (1-5 mg/mL): Prepare a stock solution of Porcine Liver Esterase in cold (4°C) reaction buffer. Keep this solution on ice at all times.

• Reaction Setup (for a 1 mL final volume):

  • In a microcentrifuge tube, add 970 µL of the 100 mM sodium phosphate buffer (pH 7.5).

  • Add 10 µL of the 100 mM substrate stock solution and mix gently. This gives a final substrate concentration of 1 mM and a final methanol concentration of 1%.

  • Pre-incubate the tube at 30°C for 5 minutes to allow the temperature to equilibrate.

• Initiating the Reaction:

  • To start the reaction, add 20 µL of the enzyme stock solution to the pre-warmed substrate mixture.

  • Mix gently by inverting the tube and immediately start a timer.

• Incubation and Quenching:

  • Incubate the reaction at 30°C for a defined period (e.g., 15 minutes).

  • To stop the reaction, add 100 µL of 1M HCl (or an equivalent volume of ice-cold acetonitrile). This will denature the enzyme and precipitate proteins.

  • Vortex the quenched reaction and centrifuge at high speed (>12,000 x g) for 5 minutes to pellet the precipitated protein.

• Sample Analysis:

  • Carefully transfer the supernatant to an HPLC vial.

  • Analyze the sample via a validated HPLC or LC/MS/MS method to quantify the concentrations of the remaining substrate and the formed product.

Protocol 2: Workflow for Optimizing Reaction Conditions

This workflow provides a systematic approach to identifying the optimal conditions for your reaction.

Sources

• 1. methyl indole-3-acetate esterase activity Gene Ontology Term (GO:0080030) [informatics.jax.org]
• 2. Esterase - Creative Enzymes [creative-enzymes.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. bbisolutions.com [bbisolutions.com]
• 5. researchgate.net [researchgate.net]
• 6. Esterase (PLE), Porcine Liver - High Purit | LeeBio.com [leebio.com]
• 7. ijcmas.com [ijcmas.com]
• 8. Production, optimization and characterization of esterase isolated from a new endophytic Trichoderma afroharzianum strain AUMC 16,433 and its applications in dye decolorization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Accurately determining esterase activity via the isosbestic point of p-nitrophenol :: BioResources [bioresources.cnr.ncsu.edu]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Pig Liver Esterases Hydrolyze Endocannabinoids and Promote Inflammatory Response [frontiersin.org]
• 13. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 14. Biochemical studies on a versatile esterase that is most catalytically active with polyaromatic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Environmental Factors Modulating the Stability and Enzymatic Activity of the Petrotoga mobilis Esterase (PmEst) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. US5856150A - Selective hydrolysis of saturated esters over unsaturated esters using enzymes - Google Patents [patents.google.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Analysis of Auxin Activity: Indole-3-Acetic Acid vs. Methyl 4-Methylindole-3-Acetate

This guide provides a detailed comparative analysis of the auxin activities of the principal natural auxin, Indole-3-Acetic Acid (IAA), and a synthetic derivative, Methyl 4-Methylindole-3-Acetate. This document is intended for researchers, scientists, and professionals in drug development and plant biology who are exploring the structure-activity relationships of auxin analogs for various applications, from agricultural enhancement to potential therapeutic interventions.

Introduction: The Central Role of Auxins in Plant Development

Indole-3-acetic acid (IAA) is the most abundant and physiologically active native auxin in plants, orchestrating a vast array of developmental processes.[1][2] It is a signaling molecule essential for cell elongation and division, which in turn governs phenomena such as organogenesis, apical dominance, and tropic responses to environmental stimuli like light and gravity.[2] The precise regulation of IAA levels, achieved through a dynamic balance of biosynthesis, transport, and catabolism, is critical for normal plant growth.[3][4]

The exploration of synthetic auxin analogs has been a cornerstone of agricultural and horticultural science, leading to the development of herbicides and plant growth regulators. Understanding how structural modifications to the IAA molecule affect its biological activity is paramount. This guide focuses on two key modifications embodied in Methyl 4-Methylindole-3-Acetate: methylation of the indole ring at the 4-position and esterification of the carboxylic acid side chain.

Structural and Functional Comparison

The biological activity of an auxin is intrinsically linked to its molecular structure. Here, we dissect the differences between IAA and Methyl 4-Methylindole-3-Acetate and the predicted consequences for their auxin activity.

Chemical Structures

Figure 1: Chemical structures of Indole-3-Acetic Acid (IAA) and Methyl 4-Methylindole-3-Acetate.

The Impact of 4-Methylation on Auxin Activity

Research on 4-methylindole-3-acetic acid (4-Me-IAA), the parent acid of Methyl 4-Methylindole-3-Acetate, reveals a nuanced effect on auxin activity compared to the unsubstituted IAA. Studies have shown that while 4-Me-IAA can exhibit strong auxin-like effects in some bioassays, its efficacy varies depending on the specific physiological process being measured. For instance, 4-Me-IAA has been reported to strongly inhibit hypocotyl growth in Chinese cabbage and promote hypocotyl swelling and lateral root formation in black gram.[5][6] However, its ability to promote adventitious root formation can be weaker than that of other auxins.[5][6] This suggests that the methyl group at the 4-position of the indole ring alters the molecule's interaction with auxin receptors and transport proteins, leading to a modified spectrum of biological activity.

The Role of Methyl Esterification: A Pro-Hormone Strategy

The defining structural difference of Methyl 4-Methylindole-3-Acetate from 4-Me-IAA is the methylation of the carboxylic acid group, forming a methyl ester. In the context of auxin biology, esterified auxins like methyl IAA (MeIAA) are generally considered to be biologically inactive pro-hormones.[4][7] Their activity is contingent upon their hydrolysis back to the free acid form by intracellular esterases.[4]

Therefore, the auxin activity of Methyl 4-Methylindole-3-Acetate is expected to be dependent on its uptake by plant cells and subsequent enzymatic conversion to 4-Me-IAA. The rate and efficiency of this hydrolysis will be a critical determinant of its overall biological potency.

Comparative Biological Activity: A Data-Driven Overview

Direct comparative experimental data for Methyl 4-Methylindole-3-Acetate is limited. However, by synthesizing findings on 4-Me-IAA and the principles of auxin ester hydrolysis, we can construct a comparative profile. The following table summarizes the observed activities of IAA and 4-Me-IAA in various bioassays, providing a basis for predicting the potential activity of Methyl 4-Methylindole-3-Acetate upon hydrolysis.

Bioassay	Indole-3-Acetic Acid (IAA)	4-Methylindole-3-Acetic Acid (4-Me-IAA)	Predicted Activity of Methyl 4-Methylindole-3-Acetate
Avena Coleoptile Elongation	Standard auxin response, promotes cell elongation.[8]	Shows activity, indicating it is recognized by the auxin perception machinery for cell elongation.[8]	Dependent on hydrolysis to 4-Me-IAA. Potential for similar or slightly delayed activity compared to 4-Me-IAA.
Root Growth Inhibition	Inhibits primary root elongation at higher concentrations.	Potent inhibitor of root growth.	Dependent on hydrolysis. Likely to exhibit root growth inhibition.
Lateral and Adventitious Root Formation	Promotes the formation of lateral and adventitious roots.	Promotes lateral root formation and hypocotyl swelling but can be a weak promoter of adventitious root formation.[5][6]	Dependent on hydrolysis. Activity in promoting different root types may mirror the nuanced effects of 4-Me-IAA.
Hypocotyl Growth Inhibition (e.g., Chinese Cabbage)	Inhibits hypocotyl elongation.	Strong inhibitor of hypocotyl growth.[5][6]	Dependent on hydrolysis. Expected to be a strong inhibitor following conversion to 4-Me-IAA.

The Underlying Mechanism: Auxin Signaling Pathway

The physiological effects of auxins are mediated by a well-defined signaling pathway. Understanding this pathway is crucial for interpreting the activity of auxin analogs.

Caption: A simplified diagram of the canonical auxin signaling pathway.

In this pathway, the binding of an active auxin molecule to the TIR1/AFB receptor proteins promotes the formation of a co-receptor complex with an Aux/IAA repressor protein.[3] This interaction targets the Aux/IAA for ubiquitination and subsequent degradation by the 26S proteasome. The degradation of the Aux/IAA repressor liberates the Auxin Response Factor (ARF) transcription factors, which can then bind to auxin-responsive elements in the promoters of target genes, thereby modulating their expression and eliciting a physiological response. The activity of 4-Me-IAA suggests it can effectively participate in this pathway, while Methyl 4-Methylindole-3-Acetate must first be hydrolyzed to 4-Me-IAA to initiate this cascade.

Experimental Protocols for Auxin Activity Assessment

To empirically determine and compare the auxin activity of these compounds, standardized bioassays are essential. Below are detailed protocols for key experiments.

Avena Coleoptile Elongation Bioassay

This classic bioassay measures the ability of a compound to induce cell elongation in oat coleoptiles.

Methodology:

• Plant Material: Germinate oat (Avena sativa) seeds in the dark for 3-4 days.

• Coleoptile Sectioning: Under a dim green light, excise 10 mm sections from the coleoptiles, 3 mm below the apex.

• Incubation: Float the sections in a basal medium containing the test compounds (IAA, 4-Me-IAA, Methyl 4-Methylindole-3-Acetate) at various concentrations (typically ranging from 10⁻⁸ to 10⁻⁴ M) and a control with no added auxin.

• Measurement: After 24 hours of incubation in the dark, measure the final length of the coleoptile sections.

• Data Analysis: Calculate the percentage elongation relative to the initial length and compare the dose-response curves for each compound.

Caption: Workflow for the Avena coleoptile elongation bioassay.

Root Growth Inhibition Bioassay

This assay assesses the inhibitory effect of auxins on primary root elongation.

Methodology:

• Plant Material: Germinate seeds of a model plant such as Arabidopsis thaliana or Chinese cabbage on a nutrient-rich agar medium.

• Transfer: After a uniform root length is achieved (e.g., 2-3 days), transfer the seedlings to new agar plates containing the test compounds at various concentrations.

• Growth Conditions: Place the plates vertically in a growth chamber to allow for gravitropic root growth.

• Measurement: After a set period (e.g., 3-5 days), mark the position of the root tip daily or measure the total root elongation from the point of transfer.

• Data Analysis: Quantify the inhibition of root growth relative to the control and determine the half-maximal inhibitory concentration (IC₅₀) for each compound.

Conclusion and Future Directions

The differential activities of these compounds underscore the profound impact of subtle structural modifications on biological function. For researchers, Methyl 4-Methylindole-3-Acetate and its parent acid represent valuable tools for dissecting the specificities of auxin perception, transport, and response pathways. Future studies should focus on direct comparative bioassays of Methyl 4-Methylindole-3-Acetate and its hydrolysis product, 4-Me-IAA, to quantify the efficiency of its activation in vivo and to fully characterize its unique physiological effects. Such research will undoubtedly contribute to the development of more targeted and effective plant growth regulators and other novel applications.

References

• Correlation of structural and physico-chemical parameters with the bioactivity of alkylated derivatives of indole-3-acetic acid, a phytohormone (auxin). PubMed. [Link]

• Rapid Bioassay for Auxin. ResearchGate. [Link]

• Synthesis and biological activities of 4-trifluoromethylindole-3-acetic acid: a new fluorinated indole auxin. PubMed. [Link]

• Auxinic analogues of indole-3-acetic acid.

• Substituted derivatives of indole acetic acid as aldose reductase inhibitors with antioxidant activity: structure-activity relationship. PubMed. [Link]

• Synthesis and antioxidant evaluation of novel indole-3-acetic acid analogues. European Journal of Chemistry. [Link]

• (PDF) Synthesis and antioxidant evaluation of novel indole-3-acetic acid analogues. ResearchGate. [Link]

• Biosynthesis of Indole-3-Acetic Acid by New Klebsiella oxytoca Free and Immobilized Cells on Inorganic Matrices. PMC. [Link]

• Synthesis and Biological Activities of 4-Trifluoromethylindole-3-acetic Acid: A New Fluorinated Indole Auxin. Semantic Scholar. [Link]

• Indole-3-acetic acid in microbial and microorganism-plant signaling. Oxford Academic. [Link]

• Indole-3-acetic acid. Wikipedia. [Link]

• Synthesis and Biological Activities of 4-Chloroindole-3-acetic Acid and Its Esters. ResearchGate. [Link]

• Evidence for production of Indole-3-acetic acid from a fresh water cyanobacteria (Oscillatoria annae) on the growth of H. annus. ResearchGate. [Link]

• Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. PMC. [Link]

• Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis. PMC. [Link]

• Reduction of indole‐3‐acetic acid methyltransferase activity compensates for high‐temperature male sterility in Arabidopsis. PMC. [Link]

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A Senior Application Scientist's Guide to Validating LC-MS/MS Methods for Methyl 4-methylindole-3-acetate Detection

For researchers, scientists, and professionals in drug development, the precise and reliable quantification of small molecules is paramount. This guide provides an in-depth technical comparison of methodologies for validating a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the detection of methyl 4-methylindole-3-acetate. Drawing upon established principles of bioanalytical method validation, this document will navigate the critical experimental choices and showcase the self-validating systems necessary for trustworthy and reproducible results.

The Analytical Challenge: Quantifying Methyl 4-methylindole-3-acetate

Methyl 4-methylindole-3-acetate is a small molecule of interest in various research and development sectors. Its accurate quantification in complex biological matrices, such as plasma or tissue homogenates, necessitates a highly selective and sensitive analytical method. LC-MS/MS has emerged as the gold standard for such applications due to its ability to separate the analyte of interest from matrix components and provide unambiguous detection based on mass-to-charge ratios.

The validation of any bioanalytical method is not merely a procedural checklist but a scientific exercise to demonstrate that the method is suitable for its intended purpose. This involves a thorough evaluation of several key parameters, as outlined by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).[1][2][3][4][5]

Method Development and Validation: A Comparative Approach

This guide will compare and contrast different approaches to sample preparation and LC-MS/MS analysis, providing the rationale behind the selection of specific techniques and parameters.

Part 1: Sample Preparation - The Foundation of Accurate Quantification

The goal of sample preparation is to extract the analyte from the biological matrix, remove interfering substances, and concentrate the analyte to a level suitable for detection. The choice of sample preparation technique can significantly impact method performance, particularly concerning matrix effects, which can suppress or enhance the analyte signal.[6][7][8][9]

Method	Principle	Pros	Cons	Applicability for Methyl 4-methylindole-3-acetate
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile, methanol) to precipitate proteins.	Simple, fast, and inexpensive.[10]	Less effective at removing other matrix components like phospholipids, leading to potential matrix effects.[10]	A good starting point for method development due to its simplicity. May require further optimization if significant matrix effects are observed.
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases (e.g., aqueous sample and an organic solvent like methyl-tert-butyl ether).	Cleaner extracts than PPT, removing proteins, salts, and phospholipids.[10][11][12]	Can be more time-consuming and difficult to automate than PPT.[10]	An excellent choice for reducing matrix effects and improving sensitivity. The choice of organic solvent is critical and should be optimized based on the polarity of methyl 4-methylindole-3-acetate.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away. The analyte is then eluted with a small volume of solvent.	Provides the cleanest extracts and allows for significant sample concentration.	Can be more expensive and requires more method development than PPT or LLE.	The most effective method for removing interferences and achieving the lowest limits of detection. A variety of sorbent chemistries (e.g., C18, mixed-mode) can be screened to find the optimal retention and elution conditions.

Experimental Protocol: A Comparative Liquid-Liquid Extraction Workflow

Caption: A typical liquid-liquid extraction workflow for plasma samples.

Part 2: LC-MS/MS Method Parameters - Optimizing for Selectivity and Sensitivity

The heart of the analytical method lies in the chromatographic separation and mass spectrometric detection of the analyte.

Chromatographic Conditions

The goal of the liquid chromatography step is to separate methyl 4-methylindole-3-acetate from any remaining matrix components and from any isomers or closely related compounds.

Parameter	Alternative 1: C18 Reversed-Phase	Alternative 2: Phenyl-Hexyl Reversed-Phase	Rationale for Selection
Column Chemistry	A non-polar stationary phase that separates based on hydrophobicity.	A stationary phase with both hydrophobic and pi-pi interaction capabilities.	For indole-containing compounds, a phenyl-hexyl column can offer enhanced selectivity due to pi-pi interactions with the indole ring, potentially providing better separation from co-eluting matrix components.
Mobile Phase	A: Water with 0.1% formic acidB: Acetonitrile or Methanol with 0.1% formic acid	A: Water with 0.1% formic acidB: Acetonitrile or Methanol with 0.1% formic acid	The addition of formic acid aids in the protonation of the analyte in positive ion mode ESI, leading to better sensitivity. The choice between acetonitrile and methanol can affect selectivity and should be evaluated during method development.
Gradient	A gradient elution starting with a high aqueous composition and ramping up the organic phase is typically used to elute the analyte and then wash the column.	Similar to C18, a gradient elution is employed.	A gradient is necessary to achieve good peak shape and resolution for a wide range of compounds, including potential metabolites.

Mass Spectrometry Conditions

Tandem mass spectrometry provides the high selectivity needed for quantification in complex matrices. The instrument is typically operated in Multiple Reaction Monitoring (MRM) mode.

Caption: The principle of Multiple Reaction Monitoring (MRM) in tandem mass spectrometry.

To establish the MRM transitions for methyl 4-methylindole-3-acetate, a standard solution is infused into the mass spectrometer. The precursor ion (the protonated molecule, [M+H]+) is selected in the first quadrupole (Q1). This ion is then fragmented in the collision cell (Q2), and specific product ions are monitored in the third quadrupole (Q3). At least two transitions are typically monitored for each analyte to ensure specificity.

Illustrative MRM Transitions for a Related Compound (Indole-3-acetic acid)

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Indole-3-acetic acid	176.1	130.1	103.1	15-25

Note: These are illustrative values for a related compound and would need to be empirically determined for methyl 4-methylindole-3-acetate.

Part 3: Method Validation - Demonstrating Performance

A validated method provides confidence in the generated data. The following parameters are typically assessed:

Validation Parameter	Description	Acceptance Criteria (Typical)
Specificity and Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention time of the analyte in blank matrix samples.
Linearity and Range	The ability to obtain test results that are directly proportional to the concentration of the analyte in samples within a given range.	Correlation coefficient (r²) ≥ 0.99.
Accuracy and Precision	The closeness of the measured value to the true value (accuracy) and the degree of scatter between a series of measurements (precision).	Accuracy: within ±15% of the nominal concentration (±20% at the LLOQ). Precision: Coefficient of variation (CV) ≤ 15% (≤ 20% at the LLOQ).
Limit of Detection (LOD) and Limit of Quantification (LOQ)	The lowest concentration of analyte that can be reliably detected (LOD) and quantified with acceptable accuracy and precision (LOQ).	LOD: Signal-to-noise ratio ≥ 3. LOQ: Signal-to-noise ratio ≥ 10, and meets accuracy and precision criteria.
Matrix Effect	The effect of co-eluting, undetected matrix components on the ionization of the analyte.	The ratio of the analyte peak area in the presence of matrix to the peak area in a neat solution should be consistent across different lots of matrix.
Stability	The chemical stability of the analyte in the biological matrix under different storage and processing conditions.	Analyte concentration should be within ±15% of the initial concentration.

Illustrative Validation Data for a Hypothetical Validated Method

Parameter	Result
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Intra-day Accuracy	95.2 - 104.5%
Intra-day Precision (CV)	< 8.7%
Inter-day Accuracy	97.1 - 102.3%
Inter-day Precision (CV)	< 10.2%
Lower Limit of Quantification (LLOQ)	1 ng/mL
Matrix Effect	92 - 108%
Recovery	> 85%

This table presents illustrative data based on typical performance characteristics for small molecule bioanalytical methods and should not be considered as actual experimental results for methyl 4-methylindole-3-acetate.

Alternative Analytical Techniques: A Brief Comparison

While LC-MS/MS is the preferred method for its sensitivity and selectivity, other techniques can also be considered.

Technique	Advantages	Disadvantages
Gas Chromatography-Mass Spectrometry (GC-MS)	High chromatographic resolution.	Often requires derivatization of polar analytes like indole-3-acetic acid and its esters to make them volatile.[2]
High-Performance Liquid Chromatography with UV or Fluorescence Detection (HPLC-UV/FLD)	More accessible and less expensive than MS.	Lower sensitivity and selectivity compared to MS, making it challenging for complex biological matrices.

Conclusion

The validation of an LC-MS/MS method for the quantification of methyl 4-methylindole-3-acetate is a rigorous process that requires careful consideration of sample preparation, chromatographic separation, and mass spectrometric detection. By systematically evaluating and optimizing each step, and by adhering to established validation guidelines, researchers can develop a robust and reliable method that yields high-quality data. This guide has provided a framework for comparing different experimental approaches and has highlighted the key parameters that must be assessed to ensure the scientific integrity of the results.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• International Council for Harmonisation. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Stahnke, H., et al. (2012). Matrix effect in a view of LC-MS/MS: An overview. Journal of Pharmaceutical and Toxicological Methods.

• U.S. Food and Drug Administration. (2025). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]

• Vertex AI Search. (2025).

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Taylor, P. J. (2005). Matrix effects: the Achilles heel of quantitative high-performance liquid chromatography-electrospray-tandem mass spectrometry. Clinical Biochemistry.
• Mei, H., et al. (2003). Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometry.
• Bonfiglio, R., et al. (1999). The effects of sample preparation methods on the variability of the electrospray ionization response for model drug compounds.

• Pike, E. (2015). A Simplified Approach to Bioanalytical Sample Preparation. American Laboratory. [Link]

• Biotage. Bioanalytical sample preparation. [Link]

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A Tale of Two Indoles: Deconstructing the Receptor Specificity of Methyl 4-methylindole-3-acetate and Methyl Indole-3-acetate

A Comparative Guide for Researchers in Drug Discovery and Molecular Biology

In the intricate world of molecular signaling, subtle structural modifications to a parent molecule can dramatically alter its biological function and, critically, its receptor specificity. This guide provides an in-depth comparison of two such indole derivatives: methyl 4-methylindole-3-acetate and methyl indole-3-acetate. While structurally similar, these compounds are hypothesized to interact with distinct receptor systems, a crucial consideration for researchers in pharmacology, toxicology, and agricultural sciences. This document will dissect their divergent paths of action, supported by established experimental data for their core moieties, and provide detailed protocols for their empirical validation.

At a Glance: Key Differences in Receptor Engagement

Feature	Methyl Indole-3-acetate (MeIAA)	Methyl 4-methylindole-3-acetate
Primary Receptor Target	Indirectly targets TIR1/AFB auxin co-receptors	Aryl Hydrocarbon Receptor (AhR)
Mechanism of Action	Pro-hormone; requires enzymatic hydrolysis to indole-3-acetic acid (IAA) to become active.[1][2]	Direct ligand, likely acting as an AhR agonist.
Binding Moiety	The free carboxyl group of the hydrolyzed product (IAA) is essential for receptor binding.[1][2]	The indole ring system, with the 4-methyl group potentially enhancing affinity, is the primary binding determinant.
Biological Context	Plant hormone regulation, developmental processes.[2][3]	Xenobiotic sensing, immune modulation, toxicology.

The Divergent Signaling Pathways

The fundamental difference in the receptor specificity of these two molecules dictates their downstream cellular effects. Methyl indole-3-acetate is a precursor to a well-established phytohormone signaling cascade, while methyl 4-methylindole-3-acetate is predicted to engage a key environmental sensor pathway.

Figure 2: Generalized workflow for Surface Plasmon Resonance (SPR) analysis.

Protocol 2: Determining AhR Agonist Activity using a Reporter Gene Assay

This cell-based assay measures the ability of a compound to activate the AhR signaling pathway, resulting in the expression of a reporter gene.

Objective: To quantify the AhR agonist activity of methyl 4-methylindole-3-acetate.

Methodology:

• Cell Culture:

  • Culture a suitable cell line (e.g., human hepatoma HepG2 or mouse hepatoma Hepa1c1c7) that has been stably transfected with a DRE-driven luciferase reporter plasmid.

• Compound Treatment:

  • Plate the reporter cells in a 96-well plate and allow them to attach.

  • Treat the cells with a range of concentrations of:

    • Vehicle control (e.g., DMSO).

    • TCDD (a potent AhR agonist, as a positive control).

    • Methyl 4-methylindole-3-acetate.

    • Methyl indole-3-acetate (as a negative control).

  • Incubate for a defined period (e.g., 24 hours). [4]

• Luciferase Assay:

  • Lyse the cells and add a luciferase substrate.

  • Measure the luminescence using a plate-reading luminometer. [5][4]

• Data Analysis:

  • Normalize the luciferase activity to a measure of cell viability (e.g., total protein concentration).

  • Plot the fold induction of luciferase activity relative to the vehicle control against the compound concentration to generate dose-response curves and calculate EC50 values.

Sources

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• 2. Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to Comparing Esterase Hydrolysis Rates for Methyl 4-Methylindole-3-Acetate

We will delve into the characteristics of relevant esterase classes, provide detailed, step-by-step experimental workflows, and present a template for data analysis and visualization. This guide is designed to be a self-validating system, enabling you to generate reliable and reproducible results in your own laboratory setting.

Introduction to Esterase-Mediated Hydrolysis of Indole Acetates

Indole-3-acetic acid (IAA) and its derivatives are a critical class of molecules, most notably as the primary plant hormone auxin.[1] The esterified forms, such as methyl indole-3-acetate (MeIAA), are often considered inactive precursors, requiring hydrolysis to release the active carboxylic acid.[1][2] This enzymatic conversion is a key regulatory step in plant physiology and serves as an excellent model system for understanding esterase activity on heterocyclic compounds relevant to drug discovery.

The addition of a methyl group at the 4-position of the indole ring, creating methyl 4-methylindole-3-acetate, can significantly influence the substrate's interaction with the active site of an esterase. Factors such as steric hindrance and altered electronics can impact binding affinity and the rate of catalysis. Therefore, a direct comparison of hydrolysis rates by different esterases is essential for selecting the optimal enzyme for a specific application, be it metabolic studies or biocatalytic synthesis.

Key Esterase Classes for Comparative Analysis

A thorough comparison should include esterases from different sources and with varying substrate specificities. The following are prime candidates for evaluating the hydrolysis of methyl 4-methylindole-3-acetate:

• Porcine Liver Esterase (PLE): A widely used serine hydrolase in organic synthesis, known for its broad substrate specificity and enantioselectivity.[3][4] It readily hydrolyzes a variety of aliphatic and aromatic esters.[5]

• Human Carboxylesterases (CES): These are crucial enzymes in human drug metabolism, primarily located in the liver and intestines.[6][7] The two major isoforms, CES1 and CES2, exhibit distinct substrate preferences and play a significant role in the activation of ester-based prodrugs and the detoxification of xenobiotics.[8][9][10]

• Cholesterol Esterase (CE): This enzyme is involved in the hydrolysis and synthesis of cholesterol esters and is active on a range of sterol esters.[4][11] Its activity on smaller, non-steroidal esters makes it an interesting candidate for comparison.

• Plant-derived Esterases (e.g., AtMES family): As the hydrolysis of indole acetates is a key process in plants, esterases from this kingdom are highly relevant. The AtMES17 from Arabidopsis thaliana has been shown to hydrolyze methyl indole-3-acetate with a K_m of 13 µM and a k_cat of 0.18 s⁻¹.[1][2] While not commercially available in the same way as PLE, they provide a valuable biological benchmark.

Experimental Workflow for Comparative Hydrolysis Rate Analysis

This section outlines a detailed, step-by-step protocol for determining and comparing the hydrolysis rates of methyl 4-methylindole-3-acetate.

Diagram of the Experimental Workflow

Caption: A generalized workflow for the comparative analysis of esterase hydrolysis rates.

Materials and Reagents

• Methyl 4-methylindole-3-acetate (substrate)

• 4-methylindole-3-acetic acid (product standard for HPLC)

• Porcine Liver Esterase (PLE)

• Human Carboxylesterase 1 (CES1), recombinant

• Human Carboxylesterase 2 (CES2), recombinant

• Cholesterol Esterase

• Potassium Phosphate Buffer (50 mM, pH 7.4)

• Acetonitrile (HPLC grade)

• Trifluoroacetic acid (TFA)

• 96-well microplates (UV-transparent for spectrophotometric assays if a suitable chromogenic substrate is used as a positive control, or standard plates for HPLC-based assays)

• HPLC system with a C18 column

Step-by-Step Protocol

• Preparation of Stock Solutions:

  • Substrate Stock (10 mM): Dissolve an appropriate amount of methyl 4-methylindole-3-acetate in a minimal amount of DMSO, then bring to the final volume with the assay buffer.

  • Enzyme Stock Solutions: Prepare stock solutions of each esterase in cold 50 mM potassium phosphate buffer (pH 7.4). The optimal concentration should be determined empirically to ensure a linear reaction rate.

  • Product Standard Stock (for HPLC): Prepare a 1 mM stock solution of 4-methylindole-3-acetic acid in the mobile phase for HPLC calibration.

• Enzyme Activity Assay (HPLC-based):

  • Reaction Setup: In a 96-well plate or microcentrifuge tubes, prepare the following reaction mixtures (total volume of 200 µL):

    • Enzyme Reactions: 180 µL of pre-warmed (37°C) assay buffer containing the desired concentration of the esterase.

    • No-Enzyme Control: 180 µL of pre-warmed assay buffer without the enzyme.

  • Pre-incubation: Incubate the plate/tubes at 37°C for 5 minutes to allow for temperature equilibration.

  • Reaction Initiation: Add 20 µL of the 10 mM substrate stock solution to each well/tube to initiate the reaction (final substrate concentration of 1 mM).

  • Time-course Sampling: At various time points (e.g., 0, 5, 10, 20, 30, and 60 minutes), quench the reaction by adding an equal volume (200 µL) of cold acetonitrile containing 0.1% TFA.

  • Sample Preparation for HPLC: Centrifuge the quenched reactions to precipitate proteins. Transfer the supernatant to HPLC vials.

• HPLC Analysis:

  • Method:

    • Column: C18, 4.6 x 150 mm, 5 µm

    • Mobile Phase: A gradient of acetonitrile and water (both with 0.1% TFA). A typical gradient could be 20-80% acetonitrile over 10 minutes.

    • Flow Rate: 1 mL/min

    • Detection: UV at 280 nm.

  • Quantification: Create a calibration curve using the 4-methylindole-3-acetic acid standard. Calculate the concentration of the product in each sample based on the peak area.

• Data Analysis:

  • Calculate Initial Rates: For each enzyme, plot the concentration of the product formed against time. The initial rate (V₀) is the slope of the linear portion of this curve.

  • Determine Michaelis-Menten Kinetics: To obtain K_m and V_max, repeat the assay with varying substrate concentrations (e.g., 0.1 to 10 times the expected K_m). Plot the initial rates against the substrate concentration and fit the data to the Michaelis-Menten equation using non-linear regression software.

  • Comparative Analysis: Compare the V_max and K_m values for each enzyme. The catalytic efficiency (k_cat/K_m) can also be calculated if the active enzyme concentration is known.

Data Presentation and Interpretation

The results of your comparative analysis should be presented in a clear and concise manner to facilitate interpretation.

Table 1: Hypothetical Kinetic Parameters for the Hydrolysis of Methyl 4-Methylindole-3-Acetate

Enzyme	Source Organism	K_m (µM)	V_max (nmol/min/mg)	Catalytic Efficiency (k_cat/K_m) (M⁻¹s⁻¹)
Porcine Liver Esterase	Sus scrofa (Pig)	[Data]	[Data]	[Data]
Human Carboxylesterase 1	Homo sapiens	[Data]	[Data]	[Data]
Human Carboxylesterase 2	Homo sapiens	[Data]	[Data]	[Data]
Cholesterol Esterase	[Source]	[Data]	[Data]	[Data]
AtMES17 (Reference)	Arabidopsis thaliana	13[2]	[Calculated]	1.38 x 10⁴[2]

Note: Data for AtMES17 is for the substrate methyl indole-3-acetate and is included for reference.

Interpreting the Results

• K_m (Michaelis Constant): This value represents the substrate concentration at which the reaction rate is half of V_max. A lower K_m indicates a higher affinity of the enzyme for the substrate.

• V_max (Maximum Velocity): This is the maximum rate of the reaction when the enzyme is saturated with the substrate. It is proportional to the enzyme concentration.

• Catalytic Efficiency (k_cat/K_m): This is the most effective way to compare the efficiency of different enzymes. A higher catalytic efficiency indicates a more efficient enzyme.

The Causality Behind Experimental Choices

• Choice of Buffer: A phosphate buffer at pH 7.4 is chosen to mimic physiological conditions, which is particularly important when studying enzymes relevant to drug metabolism.

• Use of a Co-solvent (DMSO): Many organic substrates, including indole derivatives, have limited aqueous solubility. A small percentage of DMSO is used to ensure the substrate remains in solution without significantly impacting enzyme activity.

• Quenching with Acetonitrile: Cold acetonitrile serves a dual purpose: it stops the enzymatic reaction by denaturing the protein and it precipitates the protein, allowing for a clean supernatant for HPLC analysis.

• HPLC vs. Spectrophotometry: While spectrophotometric assays using chromogenic substrates are convenient for high-throughput screening, they may not be suitable for all substrates. An HPLC-based method offers greater specificity and is directly applicable to non-chromogenic substrates like methyl 4-methylindole-3-acetate.

Visualizing the Enzymatic Reaction

Caption: The general reaction scheme for the esterase-catalyzed hydrolysis of methyl 4-methylindole-3-acetate.

Conclusion

This guide provides a robust framework for the comparative analysis of esterase hydrolysis rates for methyl 4-methylindole-3-acetate. By following the detailed protocols and utilizing the provided templates for data analysis, researchers can generate high-quality, reproducible data to inform their work in drug development, metabolic studies, and biocatalysis. The principles and methodologies outlined here are broadly applicable to the study of other ester-containing compounds, making this a valuable resource for any laboratory working with esterases.

References

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• Wikipedia. (n.d.). Asymmetric ester hydrolysis with pig-liver esterase. Retrieved from [Link]

• Satoh, T., & Hosokawa, M. (2006). The role of human carboxylesterases in drug metabolism: have we overlooked their importance? Drug Metabolism and Disposition, 34(11), 1673-1678. Available at: [Link]

• Laizure, S. C., et al. (2013). The role of human carboxylesterases in drug metabolism: have we overlooked their importance? Expert Opinion on Drug Metabolism & Toxicology, 9(12), 1569-1583. Available at: [Link]

• Imai, T. (2006). Human carboxylesterase isozymes: catalytic properties and rational drug design. Drug Metabolism and Pharmacokinetics, 21(3), 173-185. Available at: [Link]

• Hui, D. Y., & Howles, P. N. (2002). Carboxyl ester lipase: structure-function relationship and physiological role in lipoprotein metabolism and atherosclerosis. Journal of Lipid Research, 43(12), 2017-2030. Available at: [Link]

• Yang, Y., et al. (2008). Inactive methyl indole-3-acetic acid ester can be hydrolyzed and activated by several esterases belonging to the AtMES esterase family of Arabidopsis. PubMed, 147(3), 1034-45. Available at: [Link]

• Wikipedia. (n.d.). Carboxylesterase 1. Retrieved from [Link]

• Holmes, R. S., et al. (2010). Mammalian carboxylesterases: a review. Drug Metabolism Reviews, 42(1), 1-19. Available at: [Link]

• Redinbo, M. R., et al. (2003). Human carboxylesterase 1: from drug metabolism to drug discovery. Biochemical Society Transactions, 31(Pt 3), 620-624. Available at: [Link]

• Katayama, M., et al. (2000). Synthesis and Biological Activities of 4-Chloroindole-3-acetic Acid and Its Esters. Bioscience, Biotechnology, and Biochemistry, 64(4), 773-779. Available at: [Link]

• UniProt. (n.d.). P80136 - CAH_PIG. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 4-Methylindole-3-acetate

For Researchers, Scientists, and Drug Development Professionals

The proper management and disposal of chemical waste are paramount in a laboratory setting, not only for regulatory compliance but for the protection of personnel and the environment. This guide provides a detailed, step-by-step protocol for the safe disposal of Methyl 4-Methylindole-3-acetate, a derivative of indole commonly used in biochemical research and pharmaceutical development. As a Senior Application Scientist, this document is structured to provide not just procedural instructions, but also the scientific rationale behind each step, ensuring a culture of safety and informed practice in your laboratory.

Hazard Assessment and Classification: A Precautionary Approach

• Parent Compound (Indole): Indole and its derivatives are known to be irritants to the skin, eyes, and respiratory system.[2][3][4] Some indole compounds can also be toxic and may pose environmental hazards.[5]

• Chemical Structure: Methyl 4-Methylindole-3-acetate (C₁₂H₁₃NO₂) is a solid with a molecular weight of 203.24 g/mol . While specific reactivity data is limited, indole structures are generally incompatible with strong oxidizing agents, strong acids, and strong bases.[1]

Given these characteristics, Methyl 4-Methylindole-3-acetate must be treated as hazardous waste . It is forbidden to dispose of such chemicals via municipal waste collections or down the drain into the wastewater system.[6][7] This approach ensures that the potential, uncharacterized risks are managed with the highest degree of caution.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling Methyl 4-Methylindole-3-acetate for disposal, it is mandatory to wear appropriate PPE. This minimizes the risk of exposure through inhalation, ingestion, or skin contact.

• Eye Protection: Chemical safety goggles are required.[2][8]

• Hand Protection: Wear nitrile or other chemically resistant gloves. Dispose of contaminated gloves after use in accordance with laboratory practices.[8]

• Body Protection: A standard laboratory coat is required. For larger quantities or in case of a spill, additional protective clothing may be necessary.[8][9]

• Respiratory Protection: All handling of the solid compound or its solutions for disposal should be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[1][10]

Segregation and Containerization: Preventing Unwanted Reactions

Proper segregation of chemical waste is critical to prevent dangerous reactions within a waste container.[7][11]

• Waste Stream: Methyl 4-Methylindole-3-acetate waste should be classified as non-halogenated organic solid waste .

• Container Selection:

  • Use a dedicated, properly labeled hazardous waste container.[12] The container must be made of a material compatible with the chemical (e.g., high-density polyethylene - HDPE).

  • Ensure the container is in good condition, with a secure, tightly-sealing lid to prevent leaks or the release of fumes.[7][11][12]

  • The original product container can often be used for the disposal of the residual material, provided it is in good condition.[12]

• Incompatibility: Do not mix Methyl 4-Methylindole-3-acetate waste with incompatible materials such as strong oxidizing agents, acids, or bases.[11] Keep acid waste streams separate from basic waste streams.[11]

Step-by-Step Disposal Protocol

For Solid Waste:

• Work Area: Conduct all operations within a chemical fume hood.[10]

• Transfer: Carefully transfer the solid Methyl 4-Methylindole-3-acetate into the designated hazardous waste container using a clean spatula or scoop. Avoid generating dust.

• Decontamination: Decontaminate the spatula and any other equipment used by rinsing with a suitable solvent (e.g., acetone, ethanol). Collect this rinse as hazardous liquid waste in a separate, appropriately labeled container.

• Container Sealing: Securely close the solid waste container.[7] Do not fill the container beyond 90% capacity to prevent spillage during transport.[6]

• Labeling: Label the container clearly with the words "HAZARDOUS WASTE," the full chemical name "Methyl 4-Methylindole-3-acetate," and the approximate quantity.[7][11][12]

For Contaminated Materials (e.g., gloves, weigh boats, paper towels):

• Collection: Place all solid materials contaminated with Methyl 4-Methylindole-3-acetate into the same designated solid hazardous waste container.

• Sealing and Labeling: Securely seal and label the container as described above.

For Solutions of Methyl 4-Methylindole-3-acetate:

• Waste Stream: This waste should be classified as non-halogenated organic liquid waste .

• Container: Use a separate, labeled container for liquid waste. Do not mix with solid waste.[11]

• Transfer: Carefully pour the solution into the liquid hazardous waste container.

• Container Rinsing: If emptying the original container, rinse it three times with a small amount of a suitable solvent. Add the rinsate to the hazardous liquid waste container.

• Sealing and Labeling: Securely cap the liquid waste container and label it with "HAZARDOUS WASTE," the names and concentrations of all components (e.g., "Methyl 4-Methylindole-3-acetate in Methanol, approx. 10 mg/mL"), and the date.[7]

Storage and Final Disposal

• Temporary Storage: Store the sealed and labeled hazardous waste containers in a designated satellite accumulation area (SAA) within the laboratory.[12] This area should be away from heat sources and direct sunlight.[7]

• Professional Disposal: Arrange for the collection of the hazardous waste with your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal service.[1][6] Do not attempt to treat or dispose of the chemical waste yourself unless specifically authorized and trained to do so.[13]

The following diagram outlines the decision-making workflow for the proper disposal of Methyl 4-Methylindole-3-acetate.

Caption: Decision workflow for the disposal of Methyl 4-Methylindole-3-acetate.

Regulatory Compliance

All laboratory waste disposal is governed by strict regulations. In the United States, the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) sets the standards for hazardous waste management.[12] Academic laboratories may have specific regulations, such as those outlined in 40 CFR Part 262, Subpart K, which allows for extended accumulation times but requires a formal Laboratory Management Plan.[14] Always consult your institution's EHS department to ensure full compliance with local, state, and federal regulations.[7][12]

References

• Treatment and disposal of chemical wastes in daily laboratory work. (n.d.). OC-Praktikum. Retrieved from [Link]

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Labor Security System. Retrieved from [Link]

• Regulation of Laboratory Waste. (n.d.). American Chemical Society. Retrieved from [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). US EPA. Retrieved from [Link]

• Laboratory Chemical Waste Handling and Disposal Guidelines. (2025, March 21). University of Canterbury. Retrieved from [Link]

• Indole Detection Reagent - Safety Data Sheet. (n.d.). Hardy Diagnostics. Retrieved from [Link]

• UK Standards for Microbiology Investigations - Indole Test. (n.d.). Public Health England. Retrieved from [Link]

• SAFETY DATA SHEET (1-Methylindole). (2025, September 7). Thermo Fisher Scientific. Retrieved from [Link]

• Guidelines: Handling and Disposal of Chemicals. (n.d.). Purdue University Engineering. Retrieved from [Link]

• SPOT INDOLE REAGENT. (n.d.). Pro-Lab Diagnostics. Retrieved from [Link]

• Indole Test Reagents. (n.d.). Hardy Diagnostics. Retrieved from [Link]

• Biodegradation and Biotransformation of Indole: Advances and Perspectives. (2016). Frontiers in Microbiology. Retrieved from [Link]

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Personal protective equipment for handling Methyl 4-Methylindole-3-acetate

Essential Safety and Handling Guide for Methyl 4-Methylindole-3-acetate

This guide provides comprehensive safety protocols for the handling and disposal of Methyl 4-Methylindole-3-acetate. In the absence of a specific Safety Data Sheet (SDS) for this compound, the following recommendations are based on the known hazard profiles of structurally similar compounds, including indole derivatives and methyl esters. A conservative approach is paramount to ensure the safety of all laboratory personnel.

The primary anticipated hazards associated with Methyl 4-Methylindole-3-acetate, based on related chemical structures, include skin irritation, serious eye irritation, and potential respiratory tract irritation.[1][2][3] Therefore, all handling procedures must be conducted with appropriate engineering controls and personal protective equipment to minimize exposure.

Hazard Assessment and Engineering Controls

Given the potential for irritation, all work with Methyl 4-Methylindole-3-acetate should be performed in a well-ventilated area.[1] A certified chemical fume hood is the required engineering control to minimize the inhalation of any potential vapors or aerosols. The work surface within the fume hood should be covered with absorbent, disposable bench paper to contain any spills.[4]

Personal Protective Equipment (PPE)

A multi-layered PPE strategy is essential for protection against the anticipated hazards of Methyl 4-Methylindole-3-acetate.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	To protect against splashes that can cause serious eye irritation.[1][5][6]
Hand Protection	Chemical-resistant gloves (e.g., nitrile). Double-gloving is recommended.	To prevent skin contact, which may cause irritation.[1][4] Gloves should be inspected before use and changed immediately if contaminated.
Body Protection	A flame-retardant lab coat, fully buttoned.	To shield the body from accidental spills and splashes.[7][8]
Footwear	Closed-toe shoes.	Mandatory to protect against spills and falling objects.[8]
Respiratory Protection	Use in a chemical fume hood. In the event of a spill or insufficient ventilation, a NIOSH/MSHA-approved respirator may be necessary.	To avoid the inhalation of potentially irritating vapors.[7]

Workflow for Safe Handling

The following diagram outlines the essential steps for the safe handling of Methyl 4-Methylindole-3-acetate, from preparation to disposal.

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